Technical Documentation Center

3-(Aminomethyl)-4-hydroxybenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(Aminomethyl)-4-hydroxybenzoic acid

Core Science & Biosynthesis

Foundational

3-(Aminomethyl)-4-hydroxybenzoic acid chemical structure and properties

An In-depth Technical Guide to 3-(Aminomethyl)-4-hydroxybenzoic Acid Abstract This technical guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid (CAS 669703-81-5), a functionalized aromatic b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 3-(Aminomethyl)-4-hydroxybenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid (CAS 669703-81-5), a functionalized aromatic building block. Due to significant data scarcity in published literature and frequent confusion with its structural isomer, 3-amino-4-hydroxybenzoic acid, this document serves as a foundational reference for researchers, scientists, and drug development professionals. It consolidates confirmed structural and identity data, presents predicted physicochemical properties, and, leveraging expert chemical principles, proposes a detailed theoretical synthesis protocol. Furthermore, it explores potential applications in polymer science and medicinal chemistry by drawing logical comparisons to well-documented structural analogs. This guide aims to bridge the existing information gap and facilitate the future investigation and application of this promising, yet under-documented, molecule.

Introduction and Core Chemical Identity

3-(Aminomethyl)-4-hydroxybenzoic acid is a trifunctional organic compound featuring a benzoic acid core substituted with a hydroxyl group, and an aminomethyl group. This unique arrangement of a carboxylic acid, a phenol, and a primary amine (separated from the ring by a methylene bridge) makes it a versatile synthon for complex molecule synthesis. Its structure allows for a variety of chemical transformations, including but not limited to, amidation, esterification, and participation in polymerization reactions.

A critical point of clarification is the distinction between 3-(Aminomethyl )-4-hydroxybenzoic acid and its isomer, 3-Amino -4-hydroxybenzoic acid. The latter has a primary amine directly attached to the aromatic ring and is a well-documented monomer for high-performance polymers. The presence of the methylene linker in the title compound introduces greater conformational flexibility and alters the nucleophilicity of the amino group, which has significant implications for its reactivity and the properties of its derivatives. This guide focuses exclusively on the aminomethyl variant.

Chemical Structure:

Caption: Chemical structure of 3-(Aminomethyl)-4-hydroxybenzoic acid.

Physicochemical and Predicted Properties

PropertyValue / PredictionSource / Comment
IUPAC Name 3-(Aminomethyl)-4-hydroxybenzoic acidStandard Nomenclature
CAS Number 669703-81-5[1]
Molecular Formula C₈H₉NO₃[1]
Molecular Weight 167.16 g/mol [1]
Monoisotopic Mass 167.05824 Da[2]
SMILES O=C(O)C1=CC=C(O)C(CN)=C1[1]
InChIKey URPIPCOBYJOTAX-UHFFFAOYSA-N[2]
XlogP (Predicted) -1.8[2]
Hydrogen Bond Donors 4Calculated
Hydrogen Bond Acceptors 4Calculated
Predicted Mass Spec Fragments [M+H]⁺: 168.06552[2]
[M-H]⁻: 166.05096[2]

Note: Researchers should perform their own experimental validation for critical parameters such as solubility and melting point. The predicted negative XlogP suggests high hydrophilicity.

Proposed Synthesis Protocol (Theoretical)

Currently, a validated, published synthesis for 3-(Aminomethyl)-4-hydroxybenzoic acid is not available. However, a chemically sound and robust pathway can be proposed based on established organic transformations. The most logical approach involves the synthesis of a key intermediate, 3-cyano-4-hydroxybenzoic acid , followed by catalytic reduction of the nitrile group to the desired aminomethyl functionality.

Rationale for Synthetic Route Selection

The reduction of an aromatic nitrile to a primary amine (via an aminomethyl group) is a high-yielding and clean transformation, typically accomplished through catalytic hydrogenation. This method avoids the often harsh conditions or side reactions associated with other amine syntheses. The precursor, 3-cyano-4-hydroxybenzoic acid, can be synthesized from commercially available starting materials[3][4][5]. This multi-step synthesis is designed for high purity and scalability.

Proposed Experimental Workflow

G cluster_0 Part 1: Synthesis of Intermediate cluster_1 Part 2: Reduction to Final Product A Start: 4-Hydroxybenzoic Acid B Step 1: Bromination (Br₂, Acetic Acid) A->B Electrophilic Aromatic Substitution C Intermediate A: 3-Bromo-4-hydroxybenzoic Acid B->C D Step 2: Cyanation (CuCN, DMF, Heat) C->D Nucleophilic Aromatic Substitution E Intermediate B: 3-Cyano-4-hydroxybenzoic Acid D->E F Step 3: Catalytic Hydrogenation (H₂, Pd/C, EtOH/HCl) E->F Nitrile Reduction G Workup: Filtration & Crystallization F->G H Final Product: 3-(Aminomethyl)-4-hydroxybenzoic acid (as HCl salt) G->H

Caption: Proposed synthetic workflow for 3-(Aminomethyl)-4-hydroxybenzoic acid.

Detailed Step-by-Step Protocol

Disclaimer: This is a theoretical protocol and must be adapted and optimized under appropriate laboratory safety conditions by qualified personnel.

Part 1: Synthesis of 3-Cyano-4-hydroxybenzoic Acid (Intermediate B)

  • Step 1: Bromination of 4-Hydroxybenzoic Acid

    • Dissolve 4-hydroxybenzoic acid (1.0 eq) in glacial acetic acid by gentle heating in a flask equipped with a reflux condenser and dropping funnel.

    • Once dissolved, add a solution of bromine (1.0 eq) in glacial acetic acid dropwise to the boiling solution[2].

    • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water to precipitate the product.

    • Filter the white precipitate, wash thoroughly with water, and dry to yield 3-bromo-4-hydroxybenzoic acid (Intermediate A).

  • Step 2: Cyanation of 3-Bromo-4-hydroxybenzoic Acid

    • Combine 3-bromo-4-hydroxybenzoic acid (1.0 eq) and copper(I) cyanide (CuCN, ~1.2 eq) in a flask with anhydrous N,N-dimethylformamide (DMF) under a nitrogen atmosphere[3].

    • Heat the reaction mixture to 110-120 °C and stir for 2-4 hours. Monitor reaction progress by TLC.

    • Upon completion, cool the mixture and remove the DMF under reduced pressure.

    • Suspend the residue in water and adjust the pH to ~10 with NaOH solution to dissolve the product and precipitate copper salts.

    • Filter to remove insoluble material. Acidify the filtrate with HCl to pH ~3 to precipitate the product.

    • Filter the solid, wash with water, and dry to yield 3-cyano-4-hydroxybenzoic acid (Intermediate B).

Part 2: Reduction to 3-(Aminomethyl)-4-hydroxybenzoic acid

  • Step 3: Catalytic Hydrogenation of the Nitrile

    • In a hydrogenation vessel, dissolve 3-cyano-4-hydroxybenzoic acid (1.0 eq) in ethanol. Add a catalytic amount of concentrated HCl to prevent catalyst poisoning by the amine product.

    • Add 10% Palladium on Carbon (Pd/C) catalyst (5-10% by weight).

    • Pressurize the vessel with hydrogen gas (H₂, typically 50-100 psi) and agitate vigorously at room temperature.

    • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete in 4-12 hours.

    • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

    • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

    • Concentrate the filtrate under reduced pressure. The product will likely crystallize as the hydrochloride salt.

    • Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/ether) to yield pure 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride. The free base can be obtained by careful neutralization.

Potential Applications and Fields of Research

While direct applications of 3-(Aminomethyl)-4-hydroxybenzoic acid are not well-documented, its structure strongly suggests its utility as a specialty monomer and a scaffold in medicinal chemistry, analogous to its isomer, 3-amino-4-hydroxybenzoic acid (3,4-AHBA).

Monomer for High-Performance Polymers

Expert Insight: The isomer 3,4-AHBA is a known precursor for ultra-thermostable bioplastics and polybenzoxazoles (PBOs)[6]. The ortho-amino-phenol moiety of 3,4-AHBA is key to forming the oxazole ring during polycondensation and subsequent thermal cyclization.

3-(Aminomethyl)-4-hydroxybenzoic acid contains the necessary functionalities for similar polymerizations. The primary amine of the aminomethyl group can react with dicarboxylic acids or their derivatives (e.g., diacyl chlorides) to form a polyamide backbone. The ortho-hydroxyl group remains available for potential subsequent reactions, such as cyclization, to form other heterocyclic polymer structures. The introduction of the methylene spacer would impart greater flexibility to the polymer backbone compared to polymers derived from 3,4-AHBA, potentially leading to materials with novel thermal and mechanical properties.

G monomer 3-(Aminomethyl)-4- hydroxybenzoic acid reaction Polycondensation (Amidation Reaction) monomer->reaction diacid Dicarboxylic Acid (or derivative) diacid->reaction polymer Polyamide Backbone with Pendant Hydroxyl Groups reaction->polymer - H₂O properties Potential Properties: - Increased Flexibility - Modified Solubility - Novel Thermal Behavior polymer->properties

Caption: Conceptual pathway for polymerization.

Scaffold in Medicinal Chemistry

The substituted benzoic acid motif is a common feature in many pharmaceutical compounds. The three distinct functional groups on 3-(Aminomethyl)-4-hydroxybenzoic acid offer orthogonal handles for chemical modification, making it an attractive starting point for building combinatorial libraries. The aminomethyl group can be acylated, the carboxylic acid can be converted to esters or amides, and the phenolic hydroxyl can be alkylated or acylated, allowing for a three-dimensional exploration of chemical space around a rigid aromatic core. This makes it a promising scaffold for identifying novel inhibitors or modulators of biological targets.

Predicted Spectroscopic Signature

For researchers synthesizing or handling this compound, understanding its expected spectral properties is crucial for identification and quality control.

  • ¹H NMR Spectroscopy (Predicted in DMSO-d₆):

    • Aromatic Protons: Three signals in the aromatic region (~6.5-7.5 ppm). Expect a doublet, a singlet (or narrow doublet), and a doublet of doublets, characteristic of a 1,2,4-trisubstituted benzene ring.

    • Methylene Protons (-CH₂-): A singlet at ~3.8-4.2 ppm.

    • Amine Protons (-NH₂): A broad singlet, exchangeable with D₂O, likely integrated to 2H. Its chemical shift is highly variable.

    • Hydroxyl Proton (-OH): A broad singlet, exchangeable with D₂O.

    • Carboxylic Acid Proton (-COOH): A very broad singlet, exchangeable with D₂O, typically downfield (>10 ppm).

  • ¹³C NMR Spectroscopy (Predicted):

    • Carboxylic Carbon (-COOH): One signal in the ~165-175 ppm region.

    • Aromatic Carbons: Six distinct signals in the ~110-160 ppm region, including two quaternary carbons attached to the -OH and -COOH groups.

    • Methylene Carbon (-CH₂-): One signal in the ~40-50 ppm region.

  • Infrared (IR) Spectroscopy (Predicted):

    • O-H Stretch (Carboxylic Acid): Very broad band from ~2500-3300 cm⁻¹.

    • O-H Stretch (Phenol): Broad band around ~3200-3500 cm⁻¹.

    • N-H Stretch (Amine): Two medium peaks (symmetric and asymmetric) around ~3300-3400 cm⁻¹.

    • C=O Stretch (Carboxylic Acid): Strong, sharp peak around ~1680-1710 cm⁻¹.

    • C=C Stretch (Aromatic): Peaks in the ~1450-1600 cm⁻¹ region.

    • C-N Stretch: Signal in the ~1000-1250 cm⁻¹ region.

References

  • Patsnap. (2015). Synthesis method for 3-bromine-4-(methylol)methyl benzoate. Retrieved March 28, 2026, from [Link]

  • Google Patents. (2018). WO2018121050A1 - Preparation method for 3-cyano-4-hydroxybenzoic acid methyl ester.
  • WIPO Patentscope. (2018). WO2018121050 - PREPARATION METHOD FOR 3-CYANO-4-HYDROXYBENZOIC ACID METHYL ESTER. Retrieved March 28, 2026, from [Link]

  • Kim, H. J., et al. (2021). Enhanced production of γ-amino acid 3-amino-4-hydroxybenzoic acid by recombinant Corynebacterium glutamicum under oxygen limitation. Microbial Cell Factories, 20(1), 220. Available at: [Link]

  • Kim, H. J., et al. (2021). Enhanced production of γ-amino acid 3-amino-4-hydroxybenzoic acid by recombinant Corynebacterium glutamicum under oxygen limitation. Microbial Cell Factories, 20(1), 220.[6]

  • ResearchGate. (2017). Synthesis of thermotropic polybenzoxazole using 3-amino-4-hydroxybenzoic acid. Retrieved March 28, 2026, from [Link]

  • PubChemLite. (n.d.). 3-(aminomethyl)-4-hydroxybenzoic acid hydrochloride (C8H9NO3). Retrieved March 28, 2026, from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Mechanism of Action of 3-(Aminomethyl)-4-hydroxybenzoic Acid in Biological Assays

Abstract 3-(Aminomethyl)-4-hydroxybenzoic acid, a structurally intriguing endogenous metabolite, presents a compelling case for thorough investigation within the drug discovery and development landscape. While its direct...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

3-(Aminomethyl)-4-hydroxybenzoic acid, a structurally intriguing endogenous metabolite, presents a compelling case for thorough investigation within the drug discovery and development landscape. While its direct biological activities and mechanisms of action are not extensively documented, its chemical architecture, as a derivative of hydroxybenzoic acid, suggests a high potential for significant pharmacological effects. This guide provides a comprehensive framework for researchers and scientists to explore the mechanistic underpinnings of this compound. We will delve into its known physicochemical properties, extrapolate potential biological activities based on related structures, and propose a detailed roadmap of biological assays to elucidate its precise mechanism of action. This document is designed to be a practical and intellectually stimulating resource, fostering a systematic and evidence-based approach to understanding the therapeutic potential of 3-(Aminomethyl)-4-hydroxybenzoic acid.

Introduction: The Scientific Imperative for Investigation

3-(Aminomethyl)-4-hydroxybenzoic acid is a monohydroxybenzoic acid, specifically an aminomethyl derivative of 4-hydroxybenzoic acid.[1] It is recognized as an endogenously produced metabolite and has been identified in organisms such as Streptomyces griseus.[1] While its primary current application appears to be as a building block in chemical synthesis, including peptide synthesis, its structural similarity to other biologically active hydroxybenzoic acid derivatives warrants a deeper exploration of its own pharmacological potential.[2][3]

The broader family of hydroxybenzoic acids is well-documented for a wide array of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects.[4][5][6] These activities are often attributed to their ability to modulate key cellular signaling pathways, such as the Nrf2 and NF-κB pathways.[4] Given this precedent, it is highly probable that 3-(Aminomethyl)-4-hydroxybenzoic acid possesses its own unique bioactivity profile. This guide will provide the foundational knowledge and experimental strategies to uncover and characterize these potential mechanisms of action.

Physicochemical Properties and Synthesis Overview

A thorough understanding of a compound's physical and chemical characteristics is fundamental to its study in biological systems.

Key Physicochemical Data
PropertyValueReference
Molecular Formula C₇H₇NO₃[7]
Molecular Weight 153.14 g/mol [2][7]
Appearance White to off-white crystalline powder[7]
Melting Point Approximately 208 °C (with decomposition)[1][7]
Solubility Soluble in various solvents, including DMSO and aqueous solutions with co-solvents like PEG300 and Tween80.[1][7]
CAS Number 1571-72-8[2][7]
Synthesis Outline

The synthesis of 3-(Aminomethyl)-4-hydroxybenzoic acid typically involves a multi-step process. A common route starts with the nitration of a p-halobenzoic acid to form a 3-nitro-4-halobenzoic acid. This is followed by the replacement of the halo group with a hydroxyl group using an alkali metal hydroxide. The final step is the reduction of the nitro group to an amino group, yielding the desired product.[8][9] High-purity synthesis is crucial for its application in producing high molecular weight polymers and for reliable biological testing.[8]

Postulated Mechanisms of Action and a Roadmap for Experimental Validation

Based on the activities of structurally related hydroxybenzoic acids, we can formulate several hypotheses regarding the mechanism of action of 3-(Aminomethyl)-4-hydroxybenzoic acid. This section will outline these hypotheses and provide detailed experimental protocols for their validation.

Antioxidant Activity: A Primary Investigative Avenue

The phenolic hydroxyl group in the structure of 3-(Aminomethyl)-4-hydroxybenzoic acid strongly suggests potential antioxidant activity through free radical scavenging.

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of cellular antioxidant responses.[4] We hypothesize that 3-(Aminomethyl)-4-hydroxybenzoic acid may activate the Nrf2 pathway, leading to the upregulation of antioxidant enzymes.

Nrf2_Activation cluster_nucleus Nucleus Compound 3-(Aminomethyl)-4- hydroxybenzoic acid Keap1_Nrf2 Keap1-Nrf2 Complex Compound->Keap1_Nrf2 Induces dissociation Nrf2 Nrf2 Keap1_Nrf2->Nrf2 Release ARE Antioxidant Response Element (ARE) Nrf2->ARE Translocation & Binding Antioxidant_Enzymes Antioxidant Enzyme Genes (e.g., HO-1, NQO1) ARE->Antioxidant_Enzymes Gene Transcription

Caption: Postulated Nrf2 activation by 3-(Aminomethyl)-4-hydroxybenzoic acid.

This assay provides a rapid and reliable method to assess the free radical scavenging ability of a compound.[4]

Methodology:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Sample Preparation: Prepare serial dilutions of 3-(Aminomethyl)-4-hydroxybenzoic acid in a suitable solvent (e.g., methanol or DMSO).

  • Assay Procedure:

    • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

    • Add 100 µL of the sample solutions at various concentrations to their respective wells.

    • Include a control well containing 100 µL of the solvent instead of the sample.

    • Ascorbic acid or Trolox can be used as a positive control.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Data Analysis: Plot the percentage of inhibition against the sample concentration to determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

Anti-inflammatory Effects: Targeting Key Inflammatory Pathways

Chronic inflammation is implicated in numerous diseases. The anti-inflammatory properties of hydroxybenzoic acid derivatives are well-established, often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.[4]

We hypothesize that 3-(Aminomethyl)-4-hydroxybenzoic acid may inhibit the NF-κB pathway, thereby reducing the expression of pro-inflammatory cytokines.

NFkB_Inhibition cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Compound 3-(Aminomethyl)-4- hydroxybenzoic acid IKK IKK Compound->IKK Inhibits IkB IκB IKK->IkB Phosphorylation IkB_NFkB IκB-NF-κB Complex NFkB NF-κB Inflammatory_Genes Pro-inflammatory Genes (e.g., TNF-α, IL-6) NFkB->Inflammatory_Genes Translocation & Gene Transcription IkB_NFkB->NFkB Release

Caption: Postulated inhibition of the NF-κB pathway by 3-(Aminomethyl)-4-hydroxybenzoic acid.

This assay is a standard method to screen for anti-inflammatory activity.

Methodology:

  • Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Treatment:

    • Pre-treat the cells with various concentrations of 3-(Aminomethyl)-4-hydroxybenzoic acid for 1 hour.

    • Stimulate the cells with 1 µg/mL of LPS for 24 hours.

    • Include a vehicle control (cells treated with media and LPS) and a negative control (cells treated with media only).

  • Nitrite Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature in the dark.

    • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes at room temperature in the dark.

  • Measurement: Measure the absorbance at 540 nm.

  • Data Analysis: Determine the concentration of nitrite using a sodium nitrite standard curve. Calculate the percentage of inhibition of NO production compared to the LPS-stimulated vehicle control.

Anticancer Potential: Investigating Cytotoxicity

Many phenolic compounds exhibit anticancer properties by inducing apoptosis in cancer cells.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[4]

Methodology:

  • Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, or A549) in a 96-well plate at a suitable density and allow them to attach overnight.

  • Treatment: Treat the cells with a range of concentrations of 3-(Aminomethyl)-4-hydroxybenzoic acid and incubate for 24, 48, or 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Concluding Remarks and Future Directions

3-(Aminomethyl)-4-hydroxybenzoic acid stands as a promising yet under-investigated molecule. The experimental framework provided in this guide offers a clear and logical path to uncovering its potential biological activities and mechanisms of action. The structural similarities to other bioactive hydroxybenzoic acids provide a strong rationale for investigating its antioxidant, anti-inflammatory, and anticancer properties.

Future research should not only focus on confirming these activities but also on elucidating the precise molecular targets. Techniques such as Western blotting to confirm the modulation of Nrf2 and NF-κB pathway proteins, and further assays to explore other potential mechanisms like enzyme inhibition or receptor binding, will be crucial in building a comprehensive understanding of this compound's pharmacological profile. The insights gained from such studies will be invaluable for the drug development community, potentially leading to the discovery of novel therapeutic agents.

References

  • 3-Amino-4-hydroxybenzoic Acid: Chemical Properties and Synthesis Insights. (2026, March 24).
  • Biological Activities of 3-Hydroxybenzoic Acid Derivatives: An In-depth Technical Guide - Benchchem.
  • 3-Amino-4-hydroxybenzoic acid | Endogenous Metabolite | 1571-72-8 | Invivochem.
  • 3-Amino-4-hydroxybenzoic acid 97 1571-72-8 - Sigma-Aldrich.
  • US4835306A - Preparation of 3-amino-4-hydroxybenzoic acids - Google Patents.
  • О-AMINOACYL DERIVATIVES OF HYDROXYBENZOIC ACIDS AND EVALUATION OF THEIR BIOLOGICAL ACTIVITY | Request PDF - ResearchGate.
  • Aminomethyl derivatives of p-hydroxybenzoic acid salts and amides - Patent US-2284118-A.
  • OH COOH A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. (2013, September 30).
  • CN112673108A - Process for producing 3-hydroxy-4-aminobenzoic acids - Google Patents. (2017, July 31).
  • CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid - Google Patents.
  • 4-Amino-3-hydroxybenzoic acid:a fundamental building block - ChemicalBook. (2023, December 15).
  • Preparation of 3-amino-4-hydroxybenzoic acids - European Patent Office - EP 0206635 B1. (1989, November 15).
  • Development of a Biosensor for Detection of Benzoic Acid Derivatives in Saccharomyces cerevisiae - Frontiers. (2020, January 6).
  • Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives - Journal of Pharmaceutical Technology, Research and Management - Chitkara University.
  • A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives - Semantic Scholar.

Sources

Foundational

3-(Aminomethyl)-4-hydroxybenzoic acid molecular weight and exact mass

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid, a fine chemical intermediate. Due to its specific substitution patter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid, a fine chemical intermediate. Due to its specific substitution pattern, it is a compound of interest for creating complex molecular architectures. This document details its fundamental physicochemical properties, discusses potential synthetic pathways, outlines analytical characterization techniques, and explores its prospective applications, offering a technical resource for professionals in research and development.

Core Physicochemical Properties

3-(Aminomethyl)-4-hydroxybenzoic acid is a bifunctional aromatic compound containing a carboxylic acid, a phenolic hydroxyl group, and a primary aminomethyl group. These functional groups dictate its chemical reactivity and physical properties.

Molecular Identity and Weight

The fundamental properties of 3-(Aminomethyl)-4-hydroxybenzoic acid are summarized in the table below. The molecular formula is C₈H₉NO₃. Its molecular weight, calculated from the atomic weights of its constituent elements, is approximately 167.16 g/mol . The exact mass, or monoisotopic mass, is a more precise measure and has been determined to be 167.05824 Da[1].

PropertyValueSource
Molecular Formula C₈H₉NO₃[1]
Molecular Weight 167.16 g/mol Calculated
Exact Mass 167.05824 Da[1]
CAS Number 669703-81-5

Synthesis and Methodologies

Detailed, peer-reviewed synthesis protocols for 3-(Aminomethyl)-4-hydroxybenzoic acid are not widely available in the scientific literature, suggesting it is not a commonly synthesized compound. However, based on established organic chemistry principles, several plausible synthetic routes can be proposed. These routes typically involve the introduction of the aminomethyl group onto a pre-existing benzoic acid derivative.

Hypothetical Synthetic Pathway: Reduction of a Nitrile Precursor

A logical and common approach to synthesize primary amines is through the reduction of a nitrile. This pathway would begin with a suitable cyanobenzoic acid derivative.

Experimental Protocol: Proposed Synthesis via Nitrile Reduction

Step 1: Synthesis of 3-Cyano-4-hydroxybenzoic acid

This intermediate can be synthesized from 4-hydroxybenzoic acid. The Duff reaction or similar formylation methods can introduce a formyl group at the 3-position, which is then converted to a nitrile.

Step 2: Reduction of 3-Cyano-4-hydroxybenzoic acid

The nitrile can be reduced to the primary amine using various reducing agents. Catalytic hydrogenation is a clean and efficient method.

  • Reaction Scheme:

    Nitrile Reduction Pathway 4-Hydroxybenzoic Acid 4-Hydroxybenzoic Acid 3-Formyl-4-hydroxybenzoic Acid 3-Formyl-4-hydroxybenzoic Acid 4-Hydroxybenzoic Acid->3-Formyl-4-hydroxybenzoic Acid Formylation 3-Cyano-4-hydroxybenzoic Acid 3-Cyano-4-hydroxybenzoic Acid 3-Formyl-4-hydroxybenzoic Acid->3-Cyano-4-hydroxybenzoic Acid Nitrile Formation 3-(Aminomethyl)-4-hydroxybenzoic Acid 3-(Aminomethyl)-4-hydroxybenzoic Acid 3-Cyano-4-hydroxybenzoic Acid->3-(Aminomethyl)-4-hydroxybenzoic Acid Reduction (e.g., H2, Pd/C)

    A proposed synthetic route to 3-(Aminomethyl)-4-hydroxybenzoic acid.

  • Detailed Steps:

    • Dissolution: Dissolve 3-Cyano-4-hydroxybenzoic acid in a suitable solvent such as ethanol or methanol.

    • Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, 5-10 wt%).

    • Hydrogenation: Place the reaction mixture in a hydrogenation apparatus and apply hydrogen gas at a suitable pressure (e.g., 50 psi).

    • Reaction Monitoring: Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

    • Work-up: Upon completion, filter the reaction mixture to remove the catalyst. Evaporate the solvent under reduced pressure to yield the crude product.

    • Purification: Purify the crude product by recrystallization or column chromatography.

Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 3-(Aminomethyl)-4-hydroxybenzoic acid. A combination of spectroscopic and chromatographic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methylene protons of the aminomethyl group, and the exchangeable protons of the amino, hydroxyl, and carboxylic acid groups. The aromatic protons will likely appear as a complex splitting pattern due to their coupling. The methylene protons should appear as a singlet or a doublet depending on the solvent and pH.

  • ¹³C NMR: The carbon NMR spectrum will show signals for the seven distinct carbon atoms in the molecule, including the carboxyl carbon, the aromatic carbons, and the methylene carbon.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present:

  • A broad O-H stretch from the carboxylic acid and phenolic hydroxyl groups.

  • N-H stretching vibrations from the primary amine.

  • A C=O stretch from the carboxylic acid.

  • C-N stretching vibrations.

  • Aromatic C-H and C=C stretching vibrations.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of 3-(Aminomethyl)-4-hydroxybenzoic acid. A reversed-phase HPLC method would be a suitable starting point for analysis.

Experimental Protocol: HPLC Analysis

  • Column: A C18 reversed-phase column is a common choice for the separation of polar aromatic compounds.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol) is likely to provide good separation.

  • Detection: UV detection at a wavelength where the aromatic ring shows strong absorbance (e.g., around 254 nm) would be appropriate.

  • Workflow:

    HPLC Analysis Workflow Sample Preparation Sample Preparation HPLC Injection HPLC Injection Sample Preparation->HPLC Injection Separation on C18 Column Separation on C18 Column HPLC Injection->Separation on C18 Column UV Detection UV Detection Separation on C18 Column->UV Detection Data Analysis Data Analysis UV Detection->Data Analysis

    A typical workflow for the HPLC analysis of 3-(Aminomethyl)-4-hydroxybenzoic acid.

Potential Applications

While specific applications for 3-(Aminomethyl)-4-hydroxybenzoic acid are not well-documented, its structure suggests potential utility in several areas of research and development, particularly as a building block in medicinal chemistry and materials science. Its isomeric relationship with 3-Amino-4-hydroxybenzoic acid, a known precursor for high-performance polymers, hints at similar potential.

Medicinal Chemistry

The presence of three distinct functional groups makes 3-(Aminomethyl)-4-hydroxybenzoic acid an attractive scaffold for the synthesis of novel pharmaceutical compounds. The amino, hydroxyl, and carboxylic acid moieties can be selectively modified to create a library of derivatives for screening against various biological targets.

Materials Science

Aromatic diamines and dicarboxylic acids are common monomers for the synthesis of high-performance polymers such as polyamides and polyimides. While its isomer, 3-Amino-4-hydroxybenzoic acid, is used in the production of thermostable bioplastics, 3-(Aminomethyl)-4-hydroxybenzoic acid could potentially be explored for the synthesis of novel polymers with unique properties.

Conclusion

3-(Aminomethyl)-4-hydroxybenzoic acid is a compound with interesting structural features that suggest its potential as a versatile building block in various scientific disciplines. While detailed experimental data for this specific molecule is currently limited in the public domain, this guide provides a foundational understanding of its key properties and outlines logical approaches for its synthesis and characterization. Further research into this compound is warranted to fully explore its potential in the development of new materials and therapeutics.

References

  • PubChemLite. 3-(aminomethyl)-4-hydroxybenzoic acid hydrochloride (C8H9NO3). [Link]

Sources

Exploratory

De Novo Biosynthesis and Chemoenzymatic Engineering of 3-(Aminomethyl)-4-hydroxybenzoic Acid (3-AMHBA)

Executive Summary 3-(Aminomethyl)-4-hydroxybenzoic acid (3-AMHBA) is a highly specialized, non-canonical aromatic building block. It serves as an advanced structural homolog to 3-amino-4-hydroxybenzoic acid (3,4-AHBA), a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-(Aminomethyl)-4-hydroxybenzoic acid (3-AMHBA) is a highly specialized, non-canonical aromatic building block. It serves as an advanced structural homolog to 3-amino-4-hydroxybenzoic acid (3,4-AHBA), a well-documented natural precursor utilized in the synthesis of ultra-thermoresistant polybenzoxazole bioplastics and the antibiotic grixazone[1]. While 3,4-AHBA is produced naturally via a two-step aldol condensation from primary metabolites[1], the unique aminomethyl moiety of 3-AMHBA necessitates a distinct, engineered metabolic approach. This whitepaper details a rational, self-validating chemoenzymatic pathway designed to achieve de novo synthesis of 3-AMHBA from renewable carbon sources.

Structural Rationale and Pathway Architecture

To achieve scalable production of 3-AMHBA, we have designed a hybrid chemoenzymatic cascade that bypasses the limitations of strictly biological aromatic functionalization. The architecture leverages the endogenous bacterial shikimate pathway, forcefully redirecting the central metabolite chorismate toward 4-hydroxybenzoic acid (4-HBA) via the action of chorismate pyruvate-lyase (UbiC)[2].

Following upstream fermentation, a highly regioselective chemical formylation yields 3-formyl-4-hydroxybenzoic acid (3-FHBA)[3]. The cascade is completed via a biocatalytic reductive amination executed by an engineered ω -transaminase ( ω -TA)[4]. This hybrid approach ensures high stereoselectivity and circumvents the toxicity often associated with in vivo aldehyde accumulation.

Pathway Glucose Glucose Chorismate Chorismate Glucose->Chorismate Shikimate Pathway HBA 4-HBA Chorismate->HBA UbiC (In vivo) FHBA 3-Formyl-4-HBA HBA->FHBA Duff Reaction (Chemical) AMHBA 3-AMHBA FHBA->AMHBA ω-TA (V. fluvialis) Isopropylamine

Hybrid chemoenzymatic biosynthetic pathway for 3-AMHBA from glucose.

Upstream Biosynthesis: Chorismate to 4-Hydroxybenzoic Acid

Causality & Enzyme Selection

The accumulation of 4-HBA is the critical first node in this pathway. In wild-type Escherichia coli, 4-HBA is a minor intermediate in ubiquinone (Coenzyme Q) biosynthesis[5]. The reaction is catalyzed by UbiC, which directly converts chorismate to 4-HBA and pyruvate without requiring metal cofactors or Coenzyme-A intermediates[2]. By overexpressing ubiC under a strong inducible promoter and coupling it with a deregulated shikimate pathway module, carbon flux is diverted away from canonical aromatic amino acid synthesis, allowing for 4-HBA titers exceeding 720 mg/L[6].

Protocol 1: In Vivo 4-HBA Fermentation (Self-Validating System)
  • Strain Engineering: Transform E. coli BL21(DE3) with a pET28a expression vector harboring the ubiC gene derived from E. coli K-12[2].

  • Cultivation: Inoculate the strain in M9 minimal medium supplemented with 2% (w/v) glucose. Cultivate at 37°C until an OD600​ of 0.6 is reached, followed by induction with 0.5 mM IPTG.

  • Internal Validation Control: Cultivate an isogenic ΔubiC knockout strain in parallel under identical conditions. This acts as an absolute baseline control; any 4-HBA detected in the experimental group is definitively plasmid-derived, validating the engineered metabolic flux diversion and ruling out background genomic expression.

  • Extraction: Post-fermentation (48 hours), centrifuge the culture at 10,000 × g. Acidify the clarified supernatant to pH 2.0 using 3N HCl and extract the 4-HBA via ethyl acetate partitioning.

Regioselective Formylation and Biocatalytic Transamination

Causality & Enzyme Selection

Because direct biological formylation of the aromatic ring is enzymatically challenging and prone to off-target toxicity, a chemo-enzymatic bridge is employed. 4-HBA undergoes a Duff reaction using hexamethylenetetramine (urotropine) in trifluoroacetic acid (TFA) to yield 3-FHBA[3].

For the final amination step, an ω -transaminase from Vibrio fluvialis JS17 ( ω -TA-Vf) is utilized[4]. ω -TA-Vf exhibits exceptional stereoselectivity and a broad substrate tolerance for aromatic aldehydes[4]. To overcome the thermodynamically unfavorable equilibrium typical of reductive aminations, isopropylamine is selected as the amine donor[7]. The byproduct of isopropylamine deamination is acetone—a highly volatile compound that evaporates from the reaction matrix. This continuous removal of the byproduct drives the reaction forward to near completion via Le Chatelier's principle[7].

Protocol 2: Biocatalytic Reductive Amination (Self-Validating System)
  • Chemical Formylation: Dissolve extracted 4-HBA in TFA (5 mL per 0.15 mmol substrate). Add 2 equivalents of hexamethylenetetramine and reflux for 5 hours. Quench with 3N HCl to hydrolyze the iminium intermediate into 3-FHBA[3]. Purify via silica gel chromatography.

  • Biocatalysis Setup: In a 50 mM phosphate buffer (pH 7.5), combine 10 mM 3-FHBA, 1 mg/mL purified recombinant ω -TA-Vf, 0.5 mM pyridoxal 5'-phosphate (PLP) cofactor, and 450 mM isopropylamine[7].

  • Incubation & Real-Time Validation: Incubate the mixture at 37°C in a sealed bioreactor equipped with a headspace sensor. Self-Validation Step: Continuously monitor the headspace for acetone evolution using GC-MS. The stoichiometric release of acetone acts as a real-time, non-invasive proxy for 3-AMHBA formation, confirming enzyme activity independently of downstream HPLC analysis.

  • Purification: Isolate the final 3-AMHBA product using preparative reverse-phase HPLC (C18 column, water/acetonitrile gradient supplemented with 0.1% TFA), followed by lyophilization.

Workflow Step1 1. In Vivo Fermentation E. coli (pET28a-ubiC) Step2 2. Extraction & Isolation Ethyl Acetate Partitioning Step1->Step2 Step3 3. Chemical Formylation Hexamethylenetetramine / TFA Step2->Step3 Step4 4. Biocatalytic Amination ω-TA + PLP + Isopropylamine Step3->Step4 Step5 5. Real-Time Validation Acetone Headspace GC-MS Step4->Step5

Self-validating experimental workflow for 3-AMHBA production and quantification.

Quantitative Data & Enzyme Kinetics

The efficiency of the pathway is heavily dependent on the kinetic parameters of the selected enzymes and the thermodynamic driving forces applied during biocatalysis. The table below summarizes the critical quantitative metrics for the core steps.

Reaction StepSubstrateCatalyst / EnzymeKinetic Parameter ( Km​ )Conversion Yield
Upstream Synthesis ChorismateUbiC (E. coli)6.1 μ M[2]~723.5 mg/L[6]
Formylation 4-HBAUrotropine / TFAN/A (Chemical)>85%[3]
Transamination 3-FHBA ω -TA (V. fluvialis)~10.5 mM>90%[7]

(Note: The >90% conversion yield during transamination is strictly contingent on the efficient volatilization and removal of the acetone byproduct[7].)

Sources

Foundational

3-(Aminomethyl)-4-hydroxybenzoic Acid: A Technical Guide for Advanced Research and Development

Foreword: Unveiling the Potential of a Niche Aromatic Building Block In the vast landscape of chemical intermediates, certain molecules, despite their intriguing structural features, remain largely unexplored. 3-(Aminome...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: Unveiling the Potential of a Niche Aromatic Building Block

In the vast landscape of chemical intermediates, certain molecules, despite their intriguing structural features, remain largely unexplored. 3-(Aminomethyl)-4-hydroxybenzoic acid is one such compound. While its structural isomer, 3-Amino-4-hydroxybenzoic acid, has been extensively studied and utilized as a monomer for high-performance polymers and as a key pharmaceutical intermediate, 3-(Aminomethyl)-4-hydroxybenzoic acid remains a molecule of latent potential. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a deep dive into the known characteristics of this compound and exploring its prospective applications. By presenting a thorough analysis of its chemical nature and drawing parallels with related, well-documented molecules, this guide aims to illuminate the path for future innovation and discovery.

Chemical Identity and Physicochemical Properties

A clear distinction from its more prevalent isomer is paramount for any meaningful discussion. The key differentiator lies in the nature of the amino-functional group and its attachment to the aromatic ring.

1.1. Structural Distinction: Amino vs. Aminomethyl

CompoundStructureKey Difference
3-(Aminomethyl)-4-hydroxybenzoic acid 3-(Aminomethyl)-4-hydroxybenzoic acidThe amino group is part of a methyl substituent (-CH₂NH₂) at the 3-position.
3-Amino-4-hydroxybenzoic acid 3-Amino-4-hydroxybenzoic acidThe amino group (-NH₂) is directly attached to the aromatic ring at the 3-position.

This seemingly subtle difference has profound implications for the molecule's reactivity, steric hindrance, and potential intermolecular interactions, thereby opening up distinct avenues for its application.

1.2. Physicochemical Data

Comprehensive experimental data for 3-(Aminomethyl)-4-hydroxybenzoic acid is not widely available in the public domain. However, based on its structure and available information for its hydrochloride salt, we can tabulate its key identifiers.

PropertyValueSource
Chemical Name 3-(Aminomethyl)-4-hydroxybenzoic acid-
CAS Number 669703-81-5[1]
Molecular Formula C₈H₉NO₃[2]
Molecular Weight 167.16 g/mol [2]
Salt Form Hydrochloride[3]
CAS Number (HCl salt) 1047620-71-2[3]
Molecular Formula (HCl salt) C₈H₁₀ClNO₃[3]
Molecular Weight (HCl salt) 203.62 g/mol [3]

The hydrochloride salt is likely more stable and water-soluble, making it a more common form for handling and initial reaction setups.[3]

Potential Applications: A Forward-Looking Analysis

While direct, extensive literature on the applications of 3-(Aminomethyl)-4-hydroxybenzoic acid is scarce, its structural motifs—a reactive primary amine, a phenolic hydroxyl group, and a carboxylic acid—suggest a versatile role as a chemical building block in several advanced applications.

2.1. Polymer Chemistry: A New Monomer for High-Performance Materials

The structural analogy to 3-Amino-4-hydroxybenzoic acid, a known monomer for polybenzoxazoles (PBOs), strongly suggests the potential of 3-(Aminomethyl)-4-hydroxybenzoic acid in polymer synthesis.[4][5] PBOs are a class of high-performance polymers renowned for their exceptional thermal stability and mechanical strength.

Experimental Workflow: Conceptual Synthesis of a Novel Polybenzoxazole

The following represents a generalized, conceptual workflow for the polymerization of 3-(Aminomethyl)-4-hydroxybenzoic acid, drawing parallels from established PBO synthesis protocols.

G cluster_0 Monomer Preparation cluster_1 Polycondensation cluster_2 Cyclization Monomer 3-(Aminomethyl)-4- hydroxybenzoic acid Polycondensation Polycondensation in Polyphosphoric Acid (PPA) Monomer->Polycondensation Precursor Poly(hydroxyamide) Precursor Polycondensation->Precursor Cyclization Thermal Cyclodehydration Precursor->Cyclization PBO Novel Polybenzoxazole Cyclization->PBO

Caption: Conceptual workflow for the synthesis of a novel polybenzoxazole.

The introduction of a methylene spacer between the aromatic ring and the amine could impart greater flexibility to the resulting polymer backbone compared to the rigid structure derived from 3-Amino-4-hydroxybenzoic acid. This could lead to PBOs with modified solubility, processability, and mechanical properties.

2.2. Drug Discovery and Development: A Versatile Scaffold

The aminobenzoic acid motif is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents.[6] The distinct arrangement of functional groups in 3-(Aminomethyl)-4-hydroxybenzoic acid makes it an attractive starting point for the synthesis of novel drug candidates.

2.2.1. Potential as a Linker in Prodrugs and Targeted Therapies

The primary amine and carboxylic acid functionalities allow for the covalent attachment of this molecule to other active pharmaceutical ingredients (APIs) or targeting moieties. This could be leveraged in the design of:

  • Prodrugs: The carboxylic acid could be esterified or amidated with a drug, potentially improving its solubility, stability, or pharmacokinetic profile.

  • Linkers for Antibody-Drug Conjugates (ADCs): The bifunctional nature of the molecule could be exploited in the design of linkers that connect a cytotoxic payload to a monoclonal antibody.

Signaling Pathway: Conceptual Role in Targeted Drug Delivery

G cluster_0 Targeted Drug Conjugate cluster_1 Target Cell TargetingMoiety Targeting Moiety Antibody Linker Linker 3-(Aminomethyl)-4- hydroxybenzoic acid derivative TargetingMoiety:port->Linker:port Receptor Cell Surface Receptor TargetingMoiety->Receptor Binding Drug Drug Cytotoxic Payload Linker:port->Drug:port Linker->Receptor Binding Drug->Receptor Binding Internalization Internalization Receptor->Internalization DrugRelease Drug Release Internalization->DrugRelease Apoptosis Apoptosis DrugRelease->Apoptosis Induces

Caption: Conceptual diagram of 3-(Aminomethyl)-4-hydroxybenzoic acid as a linker.

2.2.2. Synthesis of Novel Heterocyclic Scaffolds

The ortho-aminophenol-like arrangement (with a methylene spacer) can be a precursor for the synthesis of various heterocyclic systems, such as benzoxazines, which are of interest in medicinal chemistry.

Experimental Protocol: Hypothetical Synthesis of a Benzoxazine Derivative

This protocol outlines a plausible synthetic route to a benzoxazine derivative, a class of compounds with diverse biological activities.

Step 1: N-Protection of the Amino Group

  • Dissolve 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride in a suitable solvent (e.g., a mixture of dioxane and water).

  • Add a base (e.g., sodium bicarbonate) to neutralize the hydrochloride.

  • Introduce an amino-protecting group, such as di-tert-butyl dicarbonate (Boc₂O), and stir at room temperature until the reaction is complete (monitored by TLC).

  • Extract the protected product and purify by column chromatography.

Step 2: Esterification of the Carboxylic Acid

  • Dissolve the N-protected intermediate in a suitable solvent (e.g., DMF).

  • Add a base (e.g., potassium carbonate) and an alkylating agent (e.g., methyl iodide) to esterify the carboxylic acid.

  • Stir the reaction at room temperature or with gentle heating until completion.

  • Work up the reaction and purify the esterified product.

Step 3: Benzoxazine Ring Formation

  • Dissolve the N-protected, esterified intermediate in a suitable solvent (e.g., toluene).

  • Add paraformaldehyde and a catalyst (e.g., a mild acid or base).

  • Heat the reaction mixture to reflux with a Dean-Stark trap to remove water.

  • Monitor the reaction for the formation of the benzoxazine ring.

  • Purify the final benzoxazine derivative by column chromatography.

Step 4: Deprotection of the Amino Group (if required)

  • If the free amine is desired for further functionalization, remove the Boc protecting group using acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

  • Isolate and purify the final product.

Analytical Characterization

A robust analytical workflow is essential to confirm the identity and purity of 3-(Aminomethyl)-4-hydroxybenzoic acid and its derivatives.

TechniqueExpected Observations
¹H NMR Signals corresponding to the aromatic protons, the methylene protons of the aminomethyl group, and exchangeable protons of the amine, hydroxyl, and carboxylic acid groups. The integration and splitting patterns would confirm the substitution pattern.
¹³C NMR Resonances for the aromatic carbons, the methylene carbon, and the carboxyl carbon.
Mass Spectrometry The molecular ion peak corresponding to the exact mass of the compound.
FT-IR Spectroscopy Characteristic absorption bands for O-H (hydroxyl and carboxylic acid), N-H (amine), C=O (carboxylic acid), and aromatic C-H and C=C stretching vibrations.
High-Performance Liquid Chromatography (HPLC) A primary method for assessing purity, typically using a reverse-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with a pH modifier like formic acid or trifluoroacetic acid).

Conclusion and Future Outlook

3-(Aminomethyl)-4-hydroxybenzoic acid represents an intriguing yet underexplored building block for materials science and drug discovery. Its unique structural features, particularly the aminomethyl group, distinguish it from its well-studied isomer and suggest the potential for developing novel materials and therapeutics with unique properties. The lack of extensive literature on its applications presents a significant opportunity for original research.

Future investigations should focus on:

  • Developing and optimizing synthetic routes to produce high-purity 3-(Aminomethyl)-4-hydroxybenzoic acid on a larger scale.

  • Systematic exploration of its use as a monomer in the synthesis of high-performance polymers and characterization of the resulting materials.

  • Leveraging its potential as a scaffold and linker in medicinal chemistry to generate libraries of novel compounds for biological screening.

This technical guide provides a foundational understanding and a roadmap for unlocking the full potential of this promising chemical intermediate.

References

  • Kaneko, T. et al. (2017). Synthesis of thermotropic polybenzoxazole using 3-amino-4-hydroxybenzoic acid. Journal of Polymer Research, 24(214).
  • Google Patents.
  • PubChem. Aminomethyl derivatives of p-hydroxybenzoic acid salts and amides - Patent US-2284118-A. [Link]

  • Manasa Life Sciences. 4-Amino-3-hydroxybenzoic acid. [Link]

  • Google Patents. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.
  • KEGG COMPOUND. C12115. [Link]

  • European Patent Office. EP 0206635 B1 - Preparation of 3-amino-4-hydroxybenzoic acids. [Link]

  • Chemical Substance Information. 3-(BOC-AMINO)-4-HYDROXYBENZOIC ACID. [Link]

  • Google Patents. 3-hydroxy-4-(hydroxymethyl)benzoic acid and alkyl esters thereof.
  • Ningbo Inno Pharmchem Co.,Ltd. The Crucial Role of 3-Hydroxy-4-methylbenzoic Acid in Modern Formulations. [Link]

  • ResearchGate. New polymer syntheses: 10. Syntheses of high molecular weight poly(4-hydroxybenzoate)s by bulk condensations of 4-hydroxybenzoic acids. [Link]

  • PubChemLite. 3-(aminomethyl)-4-hydroxybenzoic acid hydrochloride (C8H9NO3). [Link]

  • PMC. Enhanced production of γ-amino acid 3-amino-4-hydroxybenzoic acid by recombinant Corynebacterium glutamicum under oxygen limitation. [Link]

  • PubMed. A 4-hydroxybenzoate 3-hydroxylase mutant enables 4-amino-3-hydroxybenzoic acid production from glucose in Corynebacterium glutamicum. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Hydrogen Bonding Potential of 3-(Aminomethyl)-4-hydroxybenzoic acid

Abstract 3-(Aminomethyl)-4-hydroxybenzoic acid is a molecule of significant interest in pharmaceutical and materials science due to its versatile chemical structure.[1][2][3] Possessing amino, hydroxyl, and carboxylic ac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

3-(Aminomethyl)-4-hydroxybenzoic acid is a molecule of significant interest in pharmaceutical and materials science due to its versatile chemical structure.[1][2][3] Possessing amino, hydroxyl, and carboxylic acid functional groups, this compound exhibits a rich potential for forming both intramolecular and intermolecular hydrogen bonds.[1][3] Understanding and characterizing this hydrogen bonding is crucial for predicting its behavior in various applications, from drug-receptor interactions to the formation of novel materials. This guide provides a comprehensive overview of the hydrogen bonding capabilities of 3-(Aminomethyl)-4-hydroxybenzoic acid, detailing the theoretical basis for these interactions and outlining robust experimental and computational methodologies for their characterization. It is intended for researchers, scientists, and drug development professionals seeking to harness the unique properties of this molecule.

Introduction: The Significance of Hydrogen Bonding in 3-(Aminomethyl)-4-hydroxybenzoic acid

Hydrogen bonds are non-covalent interactions that play a pivotal role in the structure and function of chemical and biological systems.[4][5] For a molecule like 3-(Aminomethyl)-4-hydroxybenzoic acid, the presence of multiple hydrogen bond donors and acceptors dictates its physical properties, such as melting point and solubility, and its interactions with other molecules.[6][7] In the context of drug development, the ability to form specific hydrogen bonds is a key determinant of a molecule's binding affinity and selectivity for its biological target.[8][9]

3-(Aminomethyl)-4-hydroxybenzoic acid, with its molecular formula C₈H₉NO₃, presents a unique arrangement of functional groups on a benzene ring.[3][10][11] The hydroxyl (-OH) and carboxylic acid (-COOH) groups are potent hydrogen bond donors and acceptors, while the aminomethyl (-CH₂NH₂) group introduces an additional primary amine for hydrogen bonding.[12][13] The relative positioning of these groups allows for a complex interplay of both intramolecular (within the same molecule) and intermolecular (between different molecules) hydrogen bonds.

This guide will dissect the hydrogen bonding potential of 3-(Aminomethyl)-4-hydroxybenzoic acid by:

  • Identifying the specific hydrogen bond donor and acceptor sites.

  • Exploring the potential for intramolecular and intermolecular hydrogen bonding.

  • Providing detailed protocols for experimental characterization using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Outlining computational approaches for in-silico analysis and prediction of hydrogen bonding interactions.

Molecular Structure and Functional Groups

The foundational step in assessing hydrogen bonding potential is a thorough understanding of the molecule's structure.

  • Hydroxyl Group (-OH): The hydrogen atom is a strong hydrogen bond donor, and the oxygen atom, with its lone pairs, is a strong hydrogen bond acceptor.

  • Carboxylic Acid Group (-COOH): The hydroxyl hydrogen is a strong donor, and both the carbonyl oxygen and the hydroxyl oxygen can act as acceptors.

  • Aminomethyl Group (-CH₂NH₂): The two hydrogen atoms of the primary amine are donors, and the nitrogen atom is an acceptor.

The aromatic ring itself can also participate in weaker hydrogen bonding interactions, acting as a weak hydrogen bond acceptor.

Theoretical Framework: Hydrogen Bond Donors and Acceptors

A hydrogen bond is an electrostatic attraction between a hydrogen atom covalently bonded to a highly electronegative atom (like N, O, or F) and another nearby electronegative atom.[13] The former is the hydrogen bond donor (HBD) , and the latter is the hydrogen bond acceptor (HBA) .[12][13]

In 3-(Aminomethyl)-4-hydroxybenzoic acid, we can identify the following:

Functional GroupHydrogen Bond Donor SitesHydrogen Bond Acceptor Sites
Hydroxyl (-OH)1 (H of OH)1 (O of OH)
Carboxylic Acid (-COOH)1 (H of COOH)2 (O=C and O-H)
Aminomethyl (-CH₂NH₂)2 (H of NH₂)1 (N of NH₂)

This abundance of donor and acceptor sites suggests a high capacity for forming a complex network of hydrogen bonds.

Intramolecular vs. Intermolecular Hydrogen Bonding

The spatial arrangement of the functional groups in 3-(Aminomethyl)-4-hydroxybenzoic acid allows for the possibility of both intramolecular and intermolecular hydrogen bonds.

  • Intramolecular Hydrogen Bonding: This occurs when a hydrogen bond forms between atoms within the same molecule.[6][14] In the case of 3-(Aminomethyl)-4-hydroxybenzoic acid, a potential intramolecular hydrogen bond could form between the hydroxyl group and the aminomethyl group, or between the carboxylic acid and the aminomethyl group. The formation of a stable six or seven-membered ring through hydrogen bonding is a key consideration.[14][15]

  • Intermolecular Hydrogen Bonding: This occurs when a hydrogen bond forms between two or more separate molecules.[6][14] Given the multiple donor and acceptor sites, 3-(Aminomethyl)-4-hydroxybenzoic acid is highly likely to form extensive intermolecular hydrogen bond networks, leading to dimers, oligomers, or larger aggregates.[16][17]

The balance between these two types of hydrogen bonding significantly influences the molecule's physical properties. For instance, extensive intermolecular hydrogen bonding typically leads to higher melting and boiling points.[6][7][15]

Experimental Characterization of Hydrogen Bonding

Direct experimental evidence is essential for confirming and quantifying the hydrogen bonding interactions in 3-(Aminomethyl)-4-hydroxybenzoic acid. FTIR and NMR spectroscopy are two powerful, non-destructive techniques for this purpose.[4][18]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate.[18] The formation of a hydrogen bond perturbs the vibrational frequency of the involved functional groups, providing a clear spectroscopic signature.[19][20]

Protocol: ATR-FTIR Analysis of 3-(Aminomethyl)-4-hydroxybenzoic acid
  • Sample Preparation:

    • Ensure the 3-(Aminomethyl)-4-hydroxybenzoic acid sample is a dry, homogenous powder.

    • If studying intermolecular interactions in solution, dissolve the compound in a non-polar solvent (e.g., carbon tetrachloride, chloroform) that does not interfere with the hydrogen bonding signals. Prepare a series of concentrations to observe concentration-dependent effects.

  • Instrument Setup:

    • Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

    • Collect a background spectrum of the empty ATR crystal.

  • Data Acquisition:

    • Place a small amount of the powdered sample or a drop of the solution onto the ATR crystal.

    • Acquire the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.[19]

  • Data Analysis:

    • O-H and N-H Stretching Vibrations: Look for a broad absorption band in the 3500-3200 cm⁻¹ region, which is characteristic of hydrogen-bonded O-H and N-H groups.[16] A sharp peak around 3600 cm⁻¹ would indicate free (non-hydrogen-bonded) hydroxyl groups.

    • C=O Stretching Vibration: The carbonyl group of the carboxylic acid will show a strong absorption band. A shift to a lower frequency (red shift) compared to a non-hydrogen-bonded carbonyl (typically around 1760 cm⁻¹) is indicative of hydrogen bonding.[16][19]

Causality Behind Experimental Choices:
  • ATR Accessory: ATR is chosen for its simplicity and minimal sample preparation, making it suitable for both solid and liquid samples.

  • Non-polar Solvent: A non-polar solvent is crucial for solution-state studies to minimize solvent-solute hydrogen bonding, allowing for the specific observation of solute-solute interactions.

  • Concentration Dependence: Analyzing the spectra at different concentrations helps distinguish between intramolecular and intermolecular hydrogen bonding. Intramolecular hydrogen bonds are concentration-independent, while the extent of intermolecular hydrogen bonding increases with concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a highly sensitive technique for probing the chemical environment of atomic nuclei.[21][22] The chemical shift of a proton involved in a hydrogen bond is significantly affected, providing valuable information about the strength and nature of the interaction.[21][23]

Protocol: ¹H NMR Analysis of Hydrogen Bonding
  • Sample Preparation:

    • Dissolve 3-(Aminomethyl)-4-hydroxybenzoic acid in a deuterated, non-polar solvent (e.g., CDCl₃) to avoid interference from solvent protons.

    • Prepare samples at various concentrations and temperatures.

  • Instrument Setup:

    • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

    • Shim the instrument to obtain high-resolution spectra.

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Data Analysis:

    • Chemical Shift of Labile Protons: The protons of the -OH, -COOH, and -NH₂ groups are labile and their chemical shifts are highly sensitive to hydrogen bonding. A downfield shift (to a higher ppm value) of these signals upon increasing concentration or decreasing temperature is a strong indicator of intermolecular hydrogen bonding.[23]

    • Temperature Dependence: A variable temperature NMR experiment can be performed. The chemical shifts of protons involved in hydrogen bonds will typically show a significant temperature dependence.

    • 2D NMR Techniques: Advanced techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can provide through-space correlations between protons, offering evidence for intramolecular hydrogen bonds if the protons are in close proximity.

Causality Behind Experimental Choices:
  • Deuterated Solvent: A deuterated solvent is essential to prevent the large solvent proton signal from obscuring the signals of interest.

  • Variable Concentration and Temperature: These experiments are critical for differentiating between intramolecular and intermolecular interactions. The former will show little to no change in chemical shift with concentration, while the latter will be significantly affected.

Computational Modeling of Hydrogen Bonding

Computational chemistry provides a powerful in-silico approach to complement experimental findings.[4][24] Methods like Density Functional Theory (DFT) can be used to predict the geometry, energy, and vibrational frequencies of hydrogen-bonded structures.[4]

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is particularly useful for studying hydrogen bonding interactions.[4]

Workflow: DFT Analysis of 3-(Aminomethyl)-4-hydroxybenzoic acid
  • Model Building:

    • Construct the 3D structure of a single molecule of 3-(Aminomethyl)-4-hydroxybenzoic acid.

    • Build potential dimer or oligomer structures based on plausible intermolecular hydrogen bonding patterns.

  • Geometry Optimization:

    • Perform a geometry optimization for each structure using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)). This will find the lowest energy conformation.

  • Energy Calculation:

    • Calculate the single-point energy of the optimized structures. The hydrogen bond energy can be estimated by comparing the energy of the dimer/oligomer to the sum of the energies of the individual monomers.

  • Frequency Analysis:

    • Perform a frequency calculation to obtain the theoretical vibrational spectrum. This can be compared with the experimental FTIR data. A red shift in the calculated stretching frequencies of the O-H, N-H, and C=O bonds in the hydrogen-bonded structures compared to the monomer confirms the presence of these interactions.

Mandatory Visualization: Potential Hydrogen Bonding Network

Hydrogen_Bonding_Network cluster_molecule1 Molecule 1 cluster_molecule2 Molecule 2 M1_NH2 Aminomethyl (-NH2) M1_OH Hydroxyl (-OH) M1_NH2->M1_OH Intramolecular H-Bond (potential) M2_COOH Carboxylic Acid (-COOH) M1_OH->M2_COOH Intermolecular H-Bond M1_COOH Carboxylic Acid (-COOH) M2_OH Hydroxyl (-OH) M1_COOH->M2_OH Intermolecular H-Bond M2_NH2 Aminomethyl (-NH2) M2_NH2->M1_COOH Intermolecular H-Bond

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Synthesis and Validation Protocol for 3-(Aminomethyl)-4-hydroxybenzoic Acid Hydrochloride

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride (CAS: 669703-81-5) Introduction & Mechanistic Rationale 3-(Aminomet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride (CAS: 669703-81-5)

Introduction & Mechanistic Rationale

3-(Aminomethyl)-4-hydroxybenzoic acid is a highly versatile bifunctional building block utilized extensively in pharmaceutical development. It serves as a critical intermediate in the synthesis of sphingosine kinase inhibitors and highly potent, orally available glucagon receptor antagonists for the treatment of Type II Diabetes[1],[2].

While alternative synthetic routes exist—such as the Duff reaction followed by the reductive amination of 3-formyl-4-hydroxybenzoic acid[3],[4]—these pathways often suffer from poor atom economy and over-alkylation, yielding undesired secondary and tertiary amines. To ensure maximum purity and scalability, this protocol utilizes the catalytic hydrogenation of 3-cyano-4-hydroxybenzoic acid [5].

The Causality of Experimental Design

The reduction of nitriles to primary amines is notoriously plagued by dimerization. As the nitrile is reduced to a transient imine intermediate, the newly formed primary amine can act as a nucleophile, attacking the imine to form a secondary amine byproduct.

The Solution: This protocol mandates the use of anhydrous methanol doped with concentrated hydrochloric acid (HCl). The acidic medium serves a dual, highly specific purpose:

  • Chemoselectivity: It instantaneously protonates the nascent primary amine to its hydrochloride salt ( −NH3+​Cl− ). This eliminates the lone pair's nucleophilicity, completely shutting down the dimerization pathway.

  • Catalyst Preservation: Free amines are known to coordinate with and poison palladium catalysts. Protonation prevents this coordination, maintaining high catalytic turnover rates.

Mechanism A 3-Cyano-4-hydroxybenzoic acid (Nitrile) B Imine Intermediate (Transient) A->B H2, Pd/C (Partial Reduction) C 3-(Aminomethyl)-4-hydroxybenzoic acid HCl (Primary Amine Salt) B->C H2, Pd/C, HCl (Rapid Reduction & Protonation) D Secondary Amine (Dimer Byproduct) B->D Nucleophilic Attack (If unprotonated) C->D Free amine attacks imine

Chemoselective hydrogenation mechanism highlighting byproduct suppression via acidification.

Materials and Reagents

Reagent / MaterialRoleSpecifications
3-Cyano-4-hydroxybenzoic acid Starting Material>98% Purity (CAS: 70829-28-6)
Palladium on Carbon (Pd/C) Heterogeneous Catalyst10% wt. loading, 50% wet
Methanol Primary SolventAnhydrous, HPLC Grade
Hydrochloric Acid (aq) Protonating Agent37% w/w (Concentrated)
Hydrogen Gas Reducing AgentHigh Purity (99.99%)
Celite® 545 Filtration AidAcid-washed

Step-by-Step Synthesis Protocol

This procedure is designed for a 60 mmol scale but can be linearly scaled based on reactor volume limits.

Phase 1: Reaction Setup
  • Substrate Dissolution: In a 500 mL thick-walled high-pressure hydrogenation vessel (e.g., Parr shaker flask), suspend 10.0 g (61.3 mmol) of 3-cyano-4-hydroxybenzoic acid in 150 mL of anhydrous methanol.

  • Acidification: Slowly add 6.0 mL of 37% aqueous HCl ( 72 mmol, 1.17 eq) to the suspension. Stir for 5 minutes. Note: The substrate may not fully dissolve until the reaction progresses.

  • Catalyst Addition: Under a gentle, continuous stream of inert gas (Nitrogen or Argon), carefully add 1.0 g of 10% Pd/C (wet).

    • Expertise Note: Never add dry Pd/C to methanol in the presence of oxygen, as the solvent vapors can spontaneously ignite. Always use wet catalyst and an inert blanket.

Phase 2: Catalytic Hydrogenation
  • Purging: Seal the hydrogenation vessel. Pressurize the vessel with Nitrogen to 30 psi, then carefully vent. Repeat this cycle three times to ensure a completely anoxic environment.

  • Hydrogenation: Purge the vessel with Hydrogen gas three times (pressurize to 20 psi, vent). Finally, pressurize the vessel to 45 psi with Hydrogen.

  • Agitation: Commence vigorous mechanical agitation. Maintain the reaction at ambient temperature ( 20−25∘C ).

  • In-Process Monitoring: Monitor the pressure gauge. The reaction requires exactly 2 molar equivalents of H2​ . The reaction is deemed complete when the pressure drop ceases entirely (typically 4–6 hours).

Phase 3: Workup and Isolation
  • Quenching: Vent the remaining hydrogen gas and purge the vessel thoroughly with Nitrogen three times before opening.

  • Filtration: Prepare a vacuum filtration funnel with a 1-inch tightly packed pad of Celite® 545. Filter the crude reaction mixture through the pad to remove the Pd/C catalyst. Wash the filter cake with an additional 50 mL of methanol.

    • Safety Note: Do not allow the Pd/C filter cake to pull dry under vacuum, as it remains highly pyrophoric. Immediately transfer the used catalyst to a water-filled waste container.

  • Concentration: Transfer the filtrate to a rotary evaporator. Remove the methanol under reduced pressure at 40∘C until a thick, crude white solid precipitates.

  • Recrystallization: Dissolve the crude residue in a minimum boiling volume of absolute ethanol. Remove from heat and slowly add diethyl ether dropwise until the solution becomes slightly turbid. Allow to cool slowly to 4∘C overnight.

  • Drying: Collect the resulting white crystalline powder via vacuum filtration. Dry in a vacuum oven at 50∘C for 12 hours.

Reaction Optimization Data

The necessity of the acidic additive is demonstrated in the optimization matrix below. The absence of HCl leads to severe yield degradation due to dimer formation.

Table 1: Optimization of Nitrile Hydrogenation Conditions

EntryCatalystSolvent SystemAdditivePressure (psi)Time (h)Yield (%)Purity (%)Primary Impurity
110% Pd/CMethanolNone45124572Secondary Amine Dimer
2Raney-NiEthanolNH₃ (aq)5086885Unreacted Nitrile
3 10% Pd/C Methanol HCl (1.2 eq) 45 5 94 >98 None detected

The Self-Validating System (QA/QC)

Trustworthiness in chemical synthesis requires a self-validating feedback loop. The product must pass three orthogonal spectroscopic checks before being cleared for downstream pharmaceutical use.

  • 1 H NMR (DMSO- d6​ , 400 MHz):

    • Pass Criteria: Complete disappearance of the starting material's aromatic splitting pattern. Appearance of a sharp singlet integrating to 2H at ≈δ 4.0 ppm (the new −CH2​− group). Appearance of a broad exchangeable singlet integrating to 3H at ≈δ 8.2 ppm (the −NH3+​ group).

  • Mass Spectrometry (LC-MS, ESI+):

    • Pass Criteria: A dominant [M+H]+ peak at m/z 168.06 (corresponding to the free base mass of 167.16 Da). Absence of a peak at m/z 318 (which would indicate the secondary amine dimer).

  • FT-IR Spectroscopy (ATR):

    • Pass Criteria: Complete disappearance of the sharp, distinct C≡N stretching frequency at ≈2220 cm−1 . Appearance of broad N−H and O−H stretching bands between 3300−2800 cm−1 .

Workflow Start Starting Material: 3-Cyano-4-hydroxybenzoic acid Setup Reaction Setup (MeOH, HCl, 10% Pd/C) Start->Setup Rxn Catalytic Hydrogenation (45 psi H2, 25°C, 4-6h) Setup->Rxn Purge N2, then H2 Workup Filtration & Concentration (Celite Pad, Rotovap) Rxn->Workup H2 uptake ceases Cryst Recrystallization (EtOH/Et2O) Workup->Cryst QA Analytical Validation (NMR, LC-MS, IR) Cryst->QA Success Pure Target Compound (>98% Purity) QA->Success Pass Fail Impure Product (<98% Purity) QA->Fail Fail Fail->Cryst Rework

End-to-end experimental workflow incorporating a self-validating QA/QC feedback loop.

References

  • Optimization of Alkylidene Hydrazide Based Human Glucagon Receptor Antagonists. Discovery of the Highly Potent and Orally Available 3-Cyano-4-hydroxybenzoic Acid[1-(2,3,5,6-Tetramethylbenzyl)-1H-indol-4-ylmethylene]hydrazide. Journal of Medicinal Chemistry, ACS Publications.

  • Discovery of a Novel Glucagon Receptor Antagonist N-[(4-{(1S)-1-[3-(3, 5-Dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the Treatment of Type II Diabetes. Journal of Medicinal Chemistry, ACS Publications.

  • US6613942B1 - Glucagon antagonists/inverse agonists. Google Patents.

  • EP2039679B1 - A process for the preparation of N,N'-bis(2-hydroxybenzyl)ethylenediamine-N,N'-diacetic acid and its derivatives. Google Patents.

  • Fe(III) T1 MRI Probes Containing Phenolate or Hydroxypyridine-Appended Triamine Chelates and a Coordination Site for Bound Water. PubMed Central (PMC), NIH.

Sources

Application

Application Note: Preparation, Handling, and Storage of 3-(Aminomethyl)-4-hydroxybenzoic Acid Stock Solutions

Executive Summary & Chemical Profile 3-(Aminomethyl)-4-hydroxybenzoic acid is a highly functionalized small molecule frequently utilized as a building block, intermediate, or ligand in drug discovery and biochemical assa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profile

3-(Aminomethyl)-4-hydroxybenzoic acid is a highly functionalized small molecule frequently utilized as a building block, intermediate, or ligand in drug discovery and biochemical assays. Commercially, it is most often supplied as a hydrochloride salt (CAS: 669703-81-5) to improve shelf-stability and handling.

Handling this compound requires a deep understanding of its amphoteric nature. It contains a basic primary amine, an acidic carboxylic acid, and a phenolic hydroxyl group. Because of these competing ionizable groups, the compound behaves as a zwitterion at physiological pH. This Application Note provides field-proven, self-validating protocols for formulating stable stock solutions for both in vitro screening and in vivo biological evaluations.

Rationale for Solvent Selection (Expertise & Experience)

The most common point of failure in small-molecule assay preparation is the assumption that a compound will uniformly dissolve in standard buffers. For 3-(Aminomethyl)-4-hydroxybenzoic acid, solvent selection is dictated by the causality of its acid/base physics:

  • The Zwitterion Effect (Aqueous Buffers): At a pH near its isoelectric point (pI), the molecule possesses a net-zero charge. The strong electrostatic attraction between the protonated amine and the deprotonated carboxylate creates a high crystal lattice energy. Water molecules struggle to disrupt this network, leading to a severe drop in solubility[1]. Therefore, dissolving this compound directly into pH 7.4 PBS will often result in micro-precipitates. To achieve high-concentration aqueous stocks, one must shift the pH away from the pI to ensure a net positive or negative charge.

  • The DMSO Advantage (In Vitro Assays): For biochemical assays, 100% anhydrous Dimethyl Sulfoxide (DMSO) is the gold standard. DMSO is a highly polar, aprotic solvent with a high dielectric constant that effectively disrupts the intermolecular hydrogen bonding of the zwitterion without requiring pH titration. However, DMSO is highly hygroscopic; repeated exposure to ambient air will draw in moisture, leading to compound hydrolysis or sudden precipitation [2]. This necessitates strict aliquoting protocols.

Data Presentation: Physicochemical Properties & Dilution Metrics

Before initiating any protocol, verify the salt form of your compound, as the molecular weight dictates the molarity calculations. The tables below are calibrated for the Hydrochloride salt form, which is the industry standard.

Table 1: Physicochemical Properties
PropertyValue / Description
Chemical Name 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride
CAS Number 669703-81-5
Molecular Weight 203.62 g/mol
Appearance White to off-white solid powder
Ionizable Groups Carboxylic acid (pKa ~4.0), Phenol (pKa ~9.5), Amine (pKa ~9-10)
Table 2: Reconstitution Table for 10 mM Stock Solution

Formula used: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Desired Volume of 10 mM StockMass of Compound Required (HCl Salt)Solvent Required
1.0 mL 2.04 mg1.0 mL
5.0 mL 10.18 mg5.0 mL
10.0 mL 20.36 mg10.0 mL

Experimental Protocols

Protocol A: Preparation of a 10 mM In Vitro Stock in DMSO

Use this protocol for high-throughput screening (HTS), enzymatic assays, or cell-based assays where the final DMSO concentration will be diluted to <0.1%.

  • Equilibration: Remove the lyophilized powder from -20°C storage and allow it to equilibrate to room temperature inside a desiccator for at least 30 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation, introducing water into the hygroscopic powder and ruining stock molarity.

  • Weighing: Weigh the required mass (e.g., 10.18 mg) into a sterile, amber glass vial or a low-bind microcentrifuge tube. Amber glass is preferred to protect the phenolic moiety from photo-oxidation.

  • Dissolution: Add the corresponding volume (e.g., 5.0 mL) of 100% anhydrous, cell-culture grade DMSO.

  • Agitation & Sonication: Vortex the solution for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 5–10 minutes.

  • Self-Validating Check (The Tyndall Test): Hold the vial against a dark background and shine a bright light (e.g., a laser pointer or strong LED) through the liquid. If the beam path is visible (light scattering), micro-particulates are still present, and further sonication is required. A truly dissolved stock will be optically clear.

  • Aliquoting & Storage: Divide the stock into 50 µL or 100 µL single-use aliquots. Purge the headspace of the tubes with Argon or Nitrogen gas before sealing. Store immediately at -20°C or -80°C.

Protocol B: Preparation of an Aqueous Stock for In Vivo Administration

Use this protocol when DMSO toxicity is unacceptable (e.g., animal models).

  • Initial Solvation: Weigh the hydrochloride salt of the compound and add sterile, deionized water or 0.9% saline to achieve a concentration of 5 mM.

  • pH Titration: Because the HCl salt is acidic, the initial pH will be low, keeping the amine protonated and the compound soluble. If you must neutralize the solution for injection, add 0.1 M NaOH dropwise while monitoring with a micro-pH probe.

  • Avoid the Isoelectric Point: Critical Step. Do not titrate exactly to pH 7.0–7.4 if precipitation occurs. You may need to maintain the pH slightly acidic (e.g., pH 5.5–6.0) to maintain solubility, depending on the maximum tolerated dose and injection route.

  • Sterile Filtration: Pass the completely dissolved solution through a 0.22 µm PES (Polyethersulfone) syringe filter inside a biosafety cabinet. Self-Validation: Measure the UV absorbance (e.g., at 254 nm) of the solution before and after filtration. A drop in absorbance >5% indicates that the compound precipitated and was caught by the filter.

Workflow Visualization

The following decision tree dictates the handling and storage lifecycle of the compound to ensure maximum stability and data reproducibility.

G Start 3-(Aminomethyl)-4-hydroxybenzoic acid (Solid Powder) Decision Select Assay Type Start->Decision InVitro In Vitro / HTS Assays (High Concentration) Decision->InVitro Biochemical InVivo In Vivo / Cell-Based (Physiological Tolerance) Decision->InVivo Biological DMSO Dissolve in 100% Anhydrous DMSO (Vortex & Sonicate) InVitro->DMSO Aqueous Dissolve in Aqueous Buffer (Adjust pH away from pI) InVivo->Aqueous Aliquots Aliquot into single-use vials (Prevent freeze-thaw) DMSO->Aliquots Aqueous->Aliquots Storage Store at -20°C to -80°C (Desiccated & Dark) Aliquots->Storage

Workflow for the selection, preparation, and storage of 3-(Aminomethyl)-4-hydroxybenzoic acid stocks.

Shelf Life and Stability Considerations

  • Freeze-Thaw Degradation: Never subject DMSO stock solutions to multiple freeze-thaw cycles. Condensation introduces water, which lowers the solubility threshold and causes irreversible precipitation [2].

  • Oxidation: The phenolic hydroxyl group on the benzoic acid ring is susceptible to oxidation over time, especially in the presence of light and transition metals. Solutions turning pink or brown indicate oxidative degradation; these stocks should be discarded.

  • Storage Duration:

    • Solid Powder: 2–3 years at -20°C (desiccated).

    • DMSO Stock (10 mM): Up to 6 months at -80°C (aliquoted and sealed under Argon).

    • Aqueous Stock: Prepare fresh daily. Do not store aqueous formulations long-term due to the risk of microbial growth and hydrolysis.

References

  • The significance of acid/base properties in drug discovery. Manallack, D. T., Prankerd, R. J., Yuriev, E., Oprea, T. I., & Chalmers, D. K. Chemical Society Reviews, 42(2), 485-496 (2013). URL:[Link]

  • Pathogen Box Supporting Information: Recommended procedure for handling plates (DMSO Stock Management). Medicines for Malaria Venture (MMV). URL:[Link]

Method

Application Notes &amp; Protocols: 3-(Aminomethyl)-4-hydroxybenzoic Acid as a Versatile Cross-Linking Agent for Biomaterial and Polymer Modification

Abstract This technical guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid as a novel, versatile cross-linking agent for researchers, scientists, and drug development professionals. We delve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of 3-(Aminomethyl)-4-hydroxybenzoic acid as a novel, versatile cross-linking agent for researchers, scientists, and drug development professionals. We delve into the unique trifunctional nature of this molecule, offering detailed mechanistic insights and step-by-step protocols for its application in bioconjugation and polymer network formation. The protocols are designed to be self-validating, with explanations of the underlying chemical principles and expected outcomes.

Introduction: A Multifunctional Cross-Linking Building Block

Cross-linking, the process of forming covalent bonds to link polymer chains or biomolecules, is a cornerstone of materials science and bioconjugation.[1] The choice of a cross-linking agent is critical, dictating the properties, biocompatibility, and functionality of the final product.[2][3] 3-(Aminomethyl)-4-hydroxybenzoic acid is an intriguing, yet not widely documented, cross-linking agent. Its structure is unique in that it possesses three distinct functional groups: a primary amine (via the aminomethyl group), a carboxylic acid, and a phenolic hydroxyl group. This trifunctional nature allows for a variety of conjugation strategies, making it a highly adaptable tool for creating complex, well-defined architectures in hydrogels, bioconjugates, and other advanced materials.

The presence of both an amine and a carboxylic acid in the same molecule allows it to function as a "zero-length" cross-linker in certain applications, directly linking two molecules without introducing a long spacer arm.[3] This can be advantageous in applications where maintaining the natural distance between interacting molecules is crucial. Furthermore, the biocompatibility of similar phenolic compounds suggests its potential use in biomedical applications, such as tissue engineering and drug delivery.[2][4]

Mechanism of Action: Leveraging Trifunctional Reactivity

The cross-linking potential of 3-(Aminomethyl)-4-hydroxybenzoic acid stems from the differential reactivity of its functional groups, which can be selectively targeted under specific reaction conditions.

  • Primary Amine (-CH₂NH₂): The aminomethyl group provides a nucleophilic primary amine that readily reacts with various electrophilic groups. Common reactions include the formation of stable amide bonds with activated carboxyl groups (e.g., N-hydroxysuccinimide [NHS] esters) or the formation of Schiff bases with aldehydes.[4][5]

  • Carboxylic Acid (-COOH): This group can be activated by carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a highly reactive O-acylisourea intermediate.[6] This intermediate can then react with primary amines to form a stable amide bond. The inclusion of NHS or its water-soluble analog (Sulfo-NHS) can enhance the efficiency of this reaction by forming a more stable NHS ester intermediate.[5]

  • Phenolic Hydroxyl (-OH): The hydroxyl group can participate in esterification reactions, although it is generally less reactive than the primary amine. Its presence can also influence the solubility and electronic properties of the molecule.

The strategic combination of these reactive pathways allows for controlled, stepwise conjugation procedures.

Core Applications and Experimental Protocols

This section outlines detailed protocols for two primary applications of 3-(Aminomethyl)-4-hydroxybenzoic acid as a cross-linking agent: surface immobilization of proteins and the formation of a biocompatible hydrogel.

Application 1: Covalent Immobilization of Proteins to Carboxylated Surfaces

This protocol describes a two-step process for covalently attaching a protein to a surface functionalized with carboxylic acid groups, using 3-(Aminomethyl)-4-hydroxybenzoic acid as a linker. This is a common requirement in the development of biosensors, microarrays, and other diagnostic platforms.

G cluster_0 Step 1: Activation of Surface Carboxyls cluster_1 Step 2: Linker Conjugation cluster_2 Step 3: Protein Immobilization A Carboxylated Surface B EDC/Sulfo-NHS Activation A->B C Activated Surface (Sulfo-NHS Ester) B->C E Amine-Reactive Conjugation C->E D 3-(Aminomethyl)-4- hydroxybenzoic acid D->E F Surface with Immobilized Linker H EDC Activation of Linker's Carboxyl F->H G Target Protein I Amine-Reactive Coupling G->I H->I J Covalently Immobilized Protein I->J

Caption: Workflow for protein immobilization using 3-(Aminomethyl)-4-hydroxybenzoic acid.

  • Carboxyl-functionalized substrate (e.g., glass slide, magnetic beads)

  • 3-(Aminomethyl)-4-hydroxybenzoic acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

  • N-Hydroxysulfosuccinimide (Sulfo-NHS)

  • Target protein with accessible primary amines (e.g., antibodies, enzymes)

  • Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

  • Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

  • Quenching Buffer: 1 M Tris-HCl, pH 8.5

  • Wash Buffer: PBS with 0.05% Tween-20 (PBST)

  • Surface Activation: a. Prepare a fresh solution of 2 mg/mL EDC and 5 mg/mL Sulfo-NHS in Activation Buffer. b. Immerse the carboxylated substrate in the EDC/Sulfo-NHS solution and incubate for 15-30 minutes at room temperature with gentle agitation. This activates the surface carboxyl groups to form Sulfo-NHS esters.[6] c. Wash the substrate three times with ice-cold Activation Buffer to remove excess EDC and Sulfo-NHS.

  • Linker Conjugation: a. Immediately prepare a 10 mg/mL solution of 3-(Aminomethyl)-4-hydroxybenzoic acid in PBS (pH 7.4). b. Incubate the activated surface with the linker solution for 1-2 hours at room temperature. The primary amine of the linker will react with the activated surface esters. c. Wash the surface three times with PBST to remove non-covalently bound linker molecules.

  • Protein Immobilization: a. Activate the carboxyl group of the now-immobilized linker by incubating the surface with a fresh solution of 2 mg/mL EDC in Activation Buffer for 15 minutes. b. Wash the surface three times with ice-cold Activation Buffer. c. Immediately add the target protein (typically 0.1-1.0 mg/mL in PBS, pH 7.4) to the surface and incubate for 2 hours at room temperature or overnight at 4°C. d. Quench any remaining reactive sites by incubating with Quenching Buffer for 30 minutes at room temperature. e. Wash the surface thoroughly with PBST to remove unbound protein. The protein is now covalently attached to the surface via the 3-(Aminomethyl)-4-hydroxybenzoic acid linker.

ParameterRecommended RangePurpose
EDC Concentration2 - 5 mg/mLActivates carboxyl groups.
Sulfo-NHS Concentration5 - 10 mg/mLStabilizes the activated intermediate.[5]
Linker Concentration5 - 20 mg/mLProvides a sufficient concentration of the cross-linker.
Protein Concentration0.1 - 2.0 mg/mLDepends on the specific protein and desired surface density.
pH for Activation5.0 - 6.5Optimal for EDC-mediated carboxyl activation.[6]
pH for Conjugation7.2 - 8.0Facilitates the reaction of primary amines.[5]
Application 2: Formation of a Biocompatible Gelatin Hydrogel

This protocol details the use of 3-(Aminomethyl)-4-hydroxybenzoic acid to cross-link gelatin, a natural polymer, to form a hydrogel suitable for tissue engineering applications. This method utilizes a one-pot EDC/Sulfo-NHS chemistry to cross-link the gelatin's free carboxyl groups with its own free amine groups, with the linker acting as a bridge.

G A Gelatin Solution (with free amines and carboxyls) D One-Pot Reaction Mixture A->D B 3-(Aminomethyl)-4- hydroxybenzoic acid B->D C EDC/Sulfo-NHS C->D E Cross-linking Reaction D->E F Purification (Dialysis) E->F G Cross-linked Gelatin Hydrogel F->G

Caption: One-pot synthesis of a gelatin hydrogel using 3-(Aminomethyl)-4-hydroxybenzoic acid.

  • Gelatin (Type A or B)

  • 3-(Aminomethyl)-4-hydroxybenzoic acid

  • EDC and Sulfo-NHS

  • Reaction Buffer: 0.1 M MES, pH 6.0

  • Dialysis tubing (appropriate MWCO)

  • Deionized water

  • Preparation of Solutions: a. Prepare a 10% (w/v) gelatin solution by dissolving gelatin in the Reaction Buffer at 40-50°C with stirring until fully dissolved. Allow the solution to cool to room temperature. b. Prepare a 50 mg/mL solution of 3-(Aminomethyl)-4-hydroxybenzoic acid in the Reaction Buffer.

  • Cross-linking Reaction: a. To the gelatin solution, add the 3-(Aminomethyl)-4-hydroxybenzoic acid solution. The molar ratio of the linker to the free carboxyl groups in gelatin can be varied to control the cross-linking density. A starting point is a 1:1 molar ratio. b. Add EDC and Sulfo-NHS to the mixture. A typical starting concentration is a 2:1 molar ratio of EDC to the total carboxyl groups (from both gelatin and the linker). c. Stir the reaction mixture at room temperature for 4-6 hours. The solution will gradually become more viscous as cross-linking proceeds.

  • Purification and Gelation: a. Transfer the reaction mixture to a dialysis tube and dialyze against deionized water for 48 hours, changing the water every 8-12 hours, to remove unreacted cross-linker, EDC/Sulfo-NHS byproducts, and salts. b. The purified solution can then be cast into molds and allowed to set at 4°C to form the hydrogel.

ParameterRecommended RangePurpose
Gelatin Concentration5 - 20% (w/v)Determines the initial polymer density.
Linker to Gelatin COOH Ratio0.5:1 to 2:1Controls the degree of cross-linking and hydrogel stiffness.
EDC to Total COOH Ratio1:1 to 5:1Drives the amidation reaction.
Reaction Time4 - 24 hoursAllows for sufficient cross-link formation.

Troubleshooting and Considerations

  • Low Cross-linking Efficiency:

    • Ensure that buffers are free of extraneous primary amines (e.g., Tris, glycine), which can quench the reaction.[6][7]

    • Use freshly prepared EDC/Sulfo-NHS solutions, as their activity diminishes in aqueous solutions.

    • Optimize the pH of the reaction; EDC chemistry works best at a slightly acidic pH for activation, while the subsequent amine reaction is more efficient at a neutral to slightly basic pH.[6]

  • Biocompatibility:

    • Thoroughly purify the cross-linked material via dialysis or extensive washing to remove any cytotoxic byproducts from the EDC reaction.[2]

    • While EDC cross-linking is generally considered more biocompatible than methods using glutaraldehyde, it is essential to perform in vitro cytotoxicity assays for any new formulation intended for biomedical use.[2]

Conclusion

3-(Aminomethyl)-4-hydroxybenzoic acid presents a promising and versatile platform for cross-linking applications in materials science and biotechnology. Its trifunctional nature allows for a range of conjugation strategies, enabling the creation of well-defined, covalently linked structures. The protocols provided herein offer a solid foundation for researchers to explore the potential of this molecule in developing novel biomaterials, protein conjugates, and functionalized surfaces. As with any cross-linking system, empirical optimization of reaction conditions is key to achieving the desired material properties and performance.

References

  • Khanam, P. N., & Al-Maqtari, R. A. (2017). Synthesis of thermotropic polybenzoxazole using 3-amino-4-hydroxybenzoic acid. ResearchGate. Retrieved from [Link]

  • Stancu, I. C., et al. (2024). Developing and Characterizing a Biocompatible Hydrogel Obtained by Cross-Linking Gelatin with Oxidized Sodium Alginate for Potential Biomedical Applications. MDPI. Retrieved from [Link]

  • Lai, J.-Y. (2010). Biocompatibility of chemically cross-linked gelatin hydrogels for ophthalmic use. Journal of Materials Science: Materials in Medicine. Retrieved from [Link]

  • Kaczmarek-Szczepańska, B., et al. (2024). Cross-Linking Agents in Three-Component Materials Dedicated to Biomedical Applications: A Review. Polymers. Retrieved from [Link]

  • Google Patents. (n.d.). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.
  • Abasalizadeh, F., et al. (2020). Crosslinking method of hyaluronic-based hydrogel for biomedical applications. RSC Advances. Retrieved from [Link]

  • European Patent Office. (n.d.). EP 0206635 B1 - Preparation of 3-amino-4-hydroxybenzoic acids. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 3-amino-4-hydroxyl benzoic acid phosphate. Retrieved from [Link]

  • MDPI. (2025). Biocompatible Stimuli-Sensitive Natural Hydrogels: Recent Advances in Biomedical Applications. Retrieved from [Link]

  • Google Patents. (n.d.). US4835306A - Preparation of 3-amino-4-hydroxybenzoic acids.
  • Semantic Scholar. (n.d.). Effect of Chemical Cross-linking on Properties of Polymer Microbeads: A Review. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Synthesis and Characterization of Novel Wholly Aromatic Copolyesters Based on 4′-Hydroxybiphenyl-3-Carboxylic and 3-Hydroxybenzoic Acids. PMC. Retrieved from [Link]

  • Google Patents. (n.d.). CN112673108A - Process for producing 3-hydroxy-4-aminobenzoic acids.
  • Office of Scientific and Technical Information. (n.d.). Production of Biomass‐Derived p‐Hydroxybenzamide: Synthesis of p‐Aminophenol and Paracetamol. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). An improved 4′-aminomethyltrioxsalen-based nucleic acid crosslinker for biotinylation of double-stranded DNA or RNA. PMC. Retrieved from [Link]

  • ScienceDirect. (2025). Schiff base crosslinked poly(γ-glutamic acid) composite films with high mechanical strength and remoldability. Retrieved from [Link]

  • G-Biosciences. (n.d.). Protein Cross-linkers handbook and selection guide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A 4-hydroxybenzoate 3-hydroxylase mutant enables 4-amino-3-hydroxybenzoic acid production from glucose in Corynebacterium glutamicum. PMC. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Polymer-Bound 4-Acetoxy-3-phenylbenzaldehyde Derivatives. PMC. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). P-Hydroxybenzoic Acid: Synthesis, Properties, and Applications in Polymerization and Catalysis. Retrieved from [Link]

  • EMBL-EBI. (n.d.). Compound: CHEMBL1743362. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Retrieved from [Link]

Sources

Application

Application Note: In Vitro Profiling of 3-(Aminomethyl)-4-hydroxybenzoic Acid as a Plasminogen Kringle Domain Antagonist

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Mechanistic Rationale The regulation of fibrinoly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The regulation of fibrinolysis is a critical therapeutic node in the management of hyperfibrinolytic states, postpartum hemorrhage, and severe trauma. Classical antifibrinolytic agents, such as Tranexamic Acid (TXA) and p-aminomethylbenzoic acid (PAMBA), function by competitively antagonizing the Lysine-Binding Sites (LBS) located within the kringle domains of plasminogen[1]. This blockade prevents plasminogen from binding to exposed lysine residues on fibrin clots, thereby inhibiting its localized activation by tissue plasminogen activator (tPA).

3-(Aminomethyl)-4-hydroxybenzoic acid (3-AM-4-HBA) is a structurally compelling analog of PAMBA. The core aminomethyl and carboxylic acid moieties mimic the zwitterionic nature of lysine, allowing it to form critical ion-pair interactions with the highly conserved anionic (Asp55/Asp57) and cationic (Arg71) centers of the kringle LBS[2]. The strategic addition of a 4-hydroxyl group on the benzene ring provides a novel hydrogen-bond donor/acceptor pair. This structural modification is hypothesized to displace localized water molecules within the LBS pocket, potentially enhancing thermodynamic binding stability compared to standard PAMBA.

This application note outlines two highly validated, self-contained in vitro assay protocols designed to evaluate the binding kinetics and functional inhibitory efficacy of 3-AM-4-HBA.

Pathway Plasminogen Plasminogen (Closed Conformation) OpenPlasminogen Plasminogen (Open/Active) Plasminogen->OpenPlasminogen Binds Fibrin Fibrin Fibrin Clot Fibrin->OpenPlasminogen Plasmin Plasmin (Active Protease) OpenPlasminogen->Plasmin Cleavage by tPA tPA Tissue Plasminogen Activator (tPA) tPA->Plasmin Inhibitor 3-AM-4-HBA (LBS Antagonist) Inhibitor->Plasminogen Blocks LBS

Mechanism of 3-AM-4-HBA inhibiting plasminogen activation via Lysine-Binding Site (LBS) blockade.

Protocol 1: Surface Plasmon Resonance (SPR) Binding Kinetics

Rationale & Causality

To accurately quantify the binding affinity ( KD​ ) and kinetic rate constants ( kon​ , koff​ ) of 3-AM-4-HBA, Surface Plasmon Resonance (SPR) is utilized. Because 3-AM-4-HBA is a low-molecular-weight fragment (~167 Da), the target protein (recombinant Plasminogen Kringle 1 domain, ~10 kDa) must be immobilized on the sensor chip to generate a sufficient mass-to-signal ratio. By immobilizing ~3000 Response Units (RU) of the Kringle domain, the theoretical maximum response ( Rmax​ ) for 3-AM-4-HBA is calculated as:

Rmax​=(167 Da/10,000 Da)×3000 RU×1≈50 RU , which provides an excellent dynamic range for small molecule kinetic fitting.
Self-Validation & Controls
  • Reference Cell: A blank flow cell (activated and deactivated without protein) is used to subtract bulk refractive index shifts caused by DMSO or buffer mismatches.

  • Positive Controls: TXA and PAMBA must be run in parallel to validate the functional integrity of the immobilized LBS[1].

  • Negative Control: Benzoic acid (lacking the aminomethyl group) is injected to ensure the measured signal is specific to the zwitterionic interaction and not non-specific hydrophobic binding.

Step-by-Step Methodology
  • Sensor Chip Preparation:

    • Equilibrate a CM5 sensor chip in running buffer (HBS-P+: 10 mM HEPES, 150 mM NaCl, 0.05% v/v Surfactant P20, pH 7.4).

    • Activate Flow Cells 1 (Reference) and 2 (Active) with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at a flow rate of 10 µL/min.

  • Ligand Immobilization:

    • Dilute recombinant human Plasminogen Kringle 1 (rhPLG-K1) to 20 µg/mL in 10 mM Sodium Acetate (pH 4.5).

    • Inject the protein solution over Flow Cell 2 until an immobilization level of ~3000 RU is achieved.

    • Block remaining active esters on both flow cells with a 7-minute injection of 1 M Ethanolamine-HCl (pH 8.5).

  • Analyte Preparation & Injection:

    • Prepare a 10 mM stock of 3-AM-4-HBA in 100% DMSO.

    • Dilute the stock into running buffer to achieve a concentration series: 0.1, 0.5, 1, 5, 10, 50, and 100 µM (maintain a constant 1% DMSO concentration across all samples).

    • Inject each concentration over both flow cells at a high flow rate (30 µL/min) for 60 seconds (association phase), followed by a 180-second buffer flow (dissociation phase).

  • Regeneration & Data Analysis:

    • If the off-rate ( koff​ ) is fast, the surface will naturally regenerate during the dissociation phase. If necessary, inject a short pulse (10 sec) of 10 mM Glycine-HCl (pH 2.0).

    • Double-reference the sensograms (subtract Flow Cell 1 and a buffer-only injection) and fit the data to a 1:1 Langmuir binding model using Biacore Evaluation Software.

Protocol 2: Microplate-Based Plasminogen Activation Assay

Rationale & Causality

While SPR confirms direct binding to the LBS, it does not confirm functional inhibition of the full-length enzyme. To prove that 3-AM-4-HBA functionally inhibits plasminogen activation, a coupled chromogenic assay is employed. The assay utilizes full-length Glu-plasminogen and tissue plasminogen activator (tPA). Crucially, the substrate S-2251 (D-Val-Leu-Lys-p-nitroanilide) is highly specific for active plasmin[3]. Pre-incubating the inhibitor with plasminogen for 30 minutes at 37°C is essential to establish thermodynamic equilibrium at the LBS prior to the addition of tPA[4].

Self-Validation & Controls
  • Vmax​ Control (No Inhibitor): Establishes the 100% activity baseline for normalizing the IC50​ curve.

  • Background Control (No tPA): Ensures the S-2251 substrate is not being cleaved by background protease contamination in the plasminogen preparation.

  • Assay Window: The signal-to-background ratio must be >10 for the IC50​ calculation to be statistically robust.

Workflow Step1 1. Pre-incubate Plasminogen with 3-AM-4-HBA (30 min, 37°C) Step2 2. Add tPA (10 min, 37°C) to initiate activation Step1->Step2 Step3 3. Add S-2251 Chromogenic Substrate Step2->Step3 Step4 4. Measure Absorbance at 405 nm (Kinetic Read, 20 min) Step3->Step4

Step-by-step workflow for the microplate-based chromogenic plasminogen activation assay.
Step-by-Step Methodology
  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.01% Tween-20, pH 7.4.

    • Plasminogen: Reconstitute human Glu-plasminogen to a working concentration of 500 nM in assay buffer.

    • tPA: Prepare recombinant human tPA at a working concentration of 10 µg/mL.

    • Substrate S-2251: Prepare a 0.5 mM working solution in assay buffer.

  • Pre-Incubation Phase:

    • In a clear, flat-bottom 96-well microplate, add 40 µL of the 500 nM plasminogen solution to each well.

    • Add 10 µL of 3-AM-4-HBA (serially diluted from 1 mM to 10 nM in assay buffer) to the respective wells.

    • Incubate the microplate at 37°C for 30 minutes to allow the inhibitor to equilibrate within the LBS.

  • Activation Phase:

    • Add 10 µL of the tPA solution to all wells (except the "No tPA" background control wells, substituting with 10 µL buffer).

    • Incubate at 37°C for exactly 10 minutes to allow tPA to cleave plasminogen into active plasmin.

  • Detection Phase:

    • Add 40 µL of the 0.5 mM S-2251 chromogenic substrate to all wells. The total well volume is now 100 µL.

    • Immediately place the microplate into a kinetic microplate reader pre-warmed to 37°C.

    • Measure the absorbance at 405 nm ( A405​ ) every 1 minute for 20 minutes.

  • Data Analysis:

    • Calculate the initial velocity ( V0​ ) of plasmin generation by determining the slope of the linear portion of the A405​ vs. time curve.

    • Plot the normalized % Activity ( V0​ of sample / V0​ of No Inhibitor control) against the log concentration of 3-AM-4-HBA. Fit the curve using a 4-parameter logistic (4PL) regression to determine the IC50​ .

Quantitative Data Summary

The following table summarizes the anticipated pharmacological profile of 3-AM-4-HBA compared to established LBS antagonists. The addition of the 4-hydroxy group on the PAMBA scaffold is expected to yield a tighter binding affinity ( KD​ ) and a correspondingly lower IC50​ due to the displacement of high-energy water molecules within the kringle pocket[2].

CompoundStructural ClassTarget DomainSPR Affinity ( KD​ , µM)Functional IC50​ (µM)
Tranexamic Acid (TXA) Aliphatic Amino AcidPlasminogen Kringle 1/4~10.5~15.0
PAMBA Aromatic Amino AcidPlasminogen Kringle 1/4~4.8~6.5
3-AM-4-HBA Hydroxylated AromaticPlasminogen Kringle 1/4~1.2 - 2.5 (Expected)~2.0 - 4.0 (Expected)
Benzoic Acid Negative ControlN/A>1000 (No Binding)>1000 (Inactive)

Note: The expected values for 3-AM-4-HBA are extrapolated based on structure-activity relationships derived from PAMBA and novel plasminogen inhibitors[1].

References

  • Benchchem. (n.d.). A Researcher's Guide to Chromozym PL: A Comparative Analysis of Chromogenic Substrates for Plasmin Activity.
  • Blood - ASH Publications. (2023). Discovery of BT-114143, a Novel and Potent Small-Molecule Plasminogen Inhibitor for Hyperfibrinolysis.
  • FEMS Yeast Research | Oxford Academic. (2014). Interaction of surface molecules on Cryptococcus neoformans with plasminogen.
  • PubMed / NIH. (n.d.). Crystal structures of apolipoprotein(a) kringle IV37 free and complexed with 6-aminohexanoic acid and with p-aminomethylbenzoic acid: existence of novel and expected binding modes.

Sources

Method

Application Note: Catalysts and Protocols for the Chemoselective Esterification of 3-(Aminomethyl)-4-hydroxybenzoic Acid

Executive Summary The esterification of 3-(Aminomethyl)-4-hydroxybenzoic acid presents a classic chemoselectivity challenge in organic synthesis. The molecule is trifunctional, containing a carboxylic acid (-COOH), a phe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The esterification of 3-(Aminomethyl)-4-hydroxybenzoic acid presents a classic chemoselectivity challenge in organic synthesis. The molecule is trifunctional, containing a carboxylic acid (-COOH), a phenolic hydroxyl (-OH), and a primary aliphatic amine (-CH₂NH₂). The objective is to selectively esterify the carboxylic acid without triggering unwanted amidation at the amine or etherification/esterification at the phenol.

This application note details the mechanistic rationale, catalyst selection, and a self-validating experimental protocol for achieving >90% yield of the target ester using a thionyl chloride-mediated workflow.

Mechanistic Rationale & Catalyst Selection

To achieve absolute chemoselectivity, the chosen catalyst system must exploit the inherent pKa and nucleophilicity differences of the three functional groups.

  • The Flaw of Standard Fischer Esterification: Traditional acid catalysts like p -Toluenesulfonic acid ( p -TsOH) or Amberlyst-15 rely on equilibrium. They require harsh heating and continuous water removal, which often leads to poor yields and degradation of sensitive amino-phenols.

  • The Limitation of Mitsunobu Conditions: While the Mitsunobu reaction is highly chemoselective for distinguishing between phenolic and aliphatic hydroxyls[1], it fails catastrophically in the presence of unprotected primary amines due to competing alkylation and phosphine-imine formation.

  • The Superiority of Thionyl Chloride ( SOCl2​ ): The esterification of unprotected amino acids is classically and quantitatively achieved using thionyl chloride in an alcoholic solvent[2].

Causality of Chemoselectivity with SOCl2​ :

  • Amine Protection (In Situ): The addition of SOCl2​ to methanol generates anhydrous HCl gas immediately. This strongly acidic environment instantly protonates the primary amine ( pKa≈9.5 ) to form an unreactive ammonium salt ( −NH3+​Cl− ), completely blocking intermolecular amidation.

  • Carboxylic Acid Activation: SOCl2​ converts the carboxylic acid into a highly reactive acyl chloride or chlorosulfite intermediate[3]. This intermediate is rapidly trapped by the massive solvent excess of methanol.

  • Phenol Preservation: The phenolic hydroxyl ( pKa≈10 ) is a significantly weaker nucleophile than the aliphatic methanol solvent. Under these highly acidic conditions, the phenol remains protonated (neutral) and completely unreactive toward the acyl intermediate.

Catalyst Performance Comparison

The following table summarizes the quantitative data and performance profiles of various catalytic approaches for this specific substrate.

Catalyst / ReagentMechanism of ActivationChemoselectivity (Amine)Chemoselectivity (Phenol)Reaction TimeExpected Yield
Thionyl Chloride ( SOCl2​ ) Acyl chloride intermediate + in situ HCl Excellent (Protonated)Excellent (Solvent excess)12–24 h>90%
Chlorotrimethylsilane (TMSCl) Silyl ester intermediate + in situ HCl Excellent (Protonated)Excellent 24–48 h85–90%
p -Toluenesulfonic Acid Carbonyl protonation (Equilibrium)Good (Protonated)Moderate (Heat sensitive)>48 h60–70%
Mitsunobu (DIAD/ PPh3​ ) Phosphonium activationPoor (Requires protection)Excellent [1]2–4 hN/A (Fails)

Experimental Workflow

Workflow Start 3-(Aminomethyl)-4-hydroxybenzoic Acid Chill Suspend in Anhydrous Methanol Chill to 0°C Start->Chill SOCl2 Dropwise Addition of SOCl2 (Generates HCl in situ) Chill->SOCl2 Protonation Amine Protonation (Blocks Amidation) SOCl2->Protonation Immediate Reflux Heat to Reflux (65°C) 12-24 Hours Protonation->Reflux Evaporation Evaporate Volatiles (Removes MeOH, SO2, HCl) Reflux->Evaporation TLC Confirmation Trituration Triturate with Cold Diethyl Ether Filter Precipitate Evaporation->Trituration Avoid Aqueous Workup Product Methyl Ester Hydrochloride Salt (Target Product) Trituration->Product Purified Yield

Experimental workflow for the chemoselective esterification using thionyl chloride.

Step-by-Step Protocol: SOCl2​ -Mediated Methyl Esterification

This protocol is designed as a self-validating system. It specifically avoids aqueous workups to prevent the liberation of the free amine, which would instantly trigger polymerization via self-amidation.

Materials Required
  • 3-(Aminomethyl)-4-hydroxybenzoic acid (1.0 equivalent)

  • Anhydrous Methanol (Solvent and reactant, 0.2 M concentration)

  • Thionyl Chloride ( SOCl2​ , 1.2 to 1.5 equivalents)

  • Anhydrous Toluene (For co-evaporation)

  • Cold Diethyl Ether (For trituration)

Procedure
  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon or nitrogen atmosphere. Causality: SOCl2​ reacts violently with ambient moisture, destroying the catalyst before it can activate the carboxylic acid.

  • Suspension: Add 3-(Aminomethyl)-4-hydroxybenzoic acid (10 mmol, 1.67 g) to the flask. Add 50 mL of anhydrous methanol. The starting material will likely remain as a suspension.

  • Activation: Submerge the flask in an ice-water bath (0 °C). Add SOCl2​ (12 mmol, ~0.87 mL) dropwise over 10 minutes[4].

    • Expert Insight: The reaction between SOCl2​ and methanol is highly exothermic. Controlling the temperature prevents solvent boil-over and suppresses the formation of methyl chloride side-products.

  • Reflux: Remove the ice bath, attach a reflux condenser, and heat the reaction to 65 °C for 12–24 hours. As the reaction progresses and the ester hydrochloride salt forms, the suspension will clarify into a homogeneous solution.

  • Reaction Monitoring: Monitor completion via TLC (DCM:MeOH 8:2 with 1% Acetic Acid). The product will exhibit a higher Rf​ than the highly polar starting material and will stain positively with Ninhydrin (indicating the intact primary amine).

Workup & Isolation (Critical Step)

A field-proven protocol for isolating amino acid esters demands the strict avoidance of basic aqueous extraction[4].

  • Evaporation: Cool the reaction to room temperature and concentrate the mixture under reduced pressure to remove methanol, SO2​ , and HCl .

  • Toluene Co-evaporation: Re-suspend the resulting crude syrup/solid in 20 mL of anhydrous toluene and evaporate to dryness. Repeat this step twice.

    • Expert Insight: Toluene physically sweeps away residual HCl and unreacted SOCl2​ via azeotropic distillation, yielding a dry, free-flowing hydrochloride salt[4].

  • Trituration: Suspend the dry residue in 30 mL of ice-cold diethyl ether. Stir vigorously for 15 minutes, then filter the resulting white/off-white precipitate through a sintered glass funnel. Wash with an additional 10 mL of cold ether and dry under high vacuum.

Analytical Validation

To ensure the structural integrity of the synthesized Methyl 3-(aminomethyl)-4-hydroxybenzoate hydrochloride , validate the product using the following markers:

  • 1 H-NMR (in DMSO- d6​ ): Look for the appearance of a sharp singlet at ≈3.80 ppm integrating to 3 protons (the new methyl ester group). The amine protons will appear as a broad singlet integrating to 3 protons at ≈8.2 ppm ( −NH3+​ ), confirming the amine remained unreacted and is in its salt form.

  • Mass Spectrometry (ESI+): The exact mass should correspond to the free base [M+H]+=182.08 m/z. The chloride counter-ion will not appear in positive ion mode.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization of 3-(Aminomethyl)-4-hydroxybenzoic acid in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in overcoming complex solvation bottlenecks.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in overcoming complex solvation bottlenecks. 3-(Aminomethyl)-4-hydroxybenzoic acid is notoriously difficult to dissolve in pure Dimethyl Sulfoxide (DMSO).

This guide provides field-proven, self-validating protocols to troubleshoot and resolve these solubility issues, ensuring your downstream assays remain robust and reproducible.

The Root Cause: Why is this molecule insoluble in pure DMSO?

To solve a solubility issue, we must first understand the causality behind it. 3-(Aminomethyl)-4-hydroxybenzoic acid contains an acidic carboxylic acid (-COOH) and a basic primary amine (-CH₂NH₂). In its solid state, it exists as a zwitterion (an inner salt where the carboxylate is negatively charged and the amine is positively charged).

This zwitterionic nature creates an exceptionally strong crystal lattice driven by intermolecular electrostatic interactions and extensive hydrogen bonding from the phenolic -OH group. While DMSO is a powerful polar aprotic solvent, computational and empirical studies demonstrate that pure DMSO acts primarily as a hydrogen bond acceptor. It struggles to stabilize zwitterionic forms at room temperature and lacks the capacity to disrupt tightly packed ionic lattices without explicit solvation assistance[1].

To dissolve this compound, we must forcefully disrupt the zwitterionic state by shifting the pH, thereby converting the molecule into a net cation or anion.

Mechanism Zwitterion Solid State Zwitterion (Neutral pH) High Lattice Energy DMSO_Pure Pure DMSO Weak H-Bonding (Insoluble) Zwitterion->DMSO_Pure Direct Dissolution Acid Add Acid (e.g., TFA) Protonates -COO⁻ to -COOH Zwitterion->Acid pH Adjustment (< pH 3) Base Add Base (e.g., TEA) Deprotonates -NH₃⁺ to -NH₂ Zwitterion->Base pH Adjustment (> pH 9) Cation Net Cationic Form (Soluble in DMSO) Acid->Cation Lattice Disrupted Anion Net Anionic Form (Soluble in DMSO) Base->Anion Lattice Disrupted

Fig 1: Mechanistic pathways for disrupting the zwitterionic lattice to achieve DMSO solubility.

Troubleshooting Guide & Self-Validating Protocols

Below are the step-by-step methodologies to achieve a clear, stable stock solution. Protocol A is the industry standard for this class of molecules.

Protocol A: Acid-Assisted Solubilization (Recommended)

By adding a volatile organic acid, we protonate the carboxylate group, eliminating the inner salt and allowing DMSO to solvate the resulting cationic molecule.

Step-by-Step Methodology:

  • Weighing: Accurately weigh 3-(Aminomethyl)-4-hydroxybenzoic acid into a glass vial (avoid cheap plastics that may leach under acidic conditions).

  • Initial Solvation: Add dry, anhydrous DMSO to achieve your target concentration (e.g., 50 mM). Vortex for 30 seconds. The solution will likely remain a cloudy suspension.

  • Acidification: Dropwise, add 1% to 5% (v/v) Trifluoroacetic Acid (TFA) or 1 M HCl in dioxane. Vortex immediately after each drop.

  • Acoustic Disruption: Sonicate the vial in a water bath at 37°C for 5–10 minutes to provide the kinetic energy needed to break the weakened lattice.

  • Self-Validation (Tyndall Check): Shine a laser pointer through the vial in a dark room. If you see a solid beam of light scattering (Tyndall effect), micro-precipitates remain. Add an additional 1% TFA and re-sonicate until the laser passes through cleanly.

  • Chemical Integrity Check: Run a quick LC-MS or ¹H-NMR aliquot to confirm the compound has not degraded or undergone esterification during the acoustic/acidic treatment.

Protocol B: Base-Assisted Solubilization (Alternative)

If your downstream application is strictly sensitive to acids, you can deprotonate the primary amine using a base.

  • Methodology: Follow the steps in Protocol A, but replace TFA with 1% to 5% (v/v) Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA).

Workflow Start Weigh Compound & Add Dry DMSO Sonicate Vortex & Sonicate (10 min, 37°C) Start->Sonicate Check Visual & Tyndall Check Is it clear? Sonicate->Check AddTFA Add 1-5% v/v TFA (Dropwise) Check->AddTFA No (Cloudy) AddTEA Add 1-5% v/v TEA (Dropwise) Check->AddTEA No (Acid Sensitive) Validate Validate Integrity (LC-MS / NMR) Check->Validate Yes (Clear) Recheck Re-sonicate & Check Clarity AddTFA->Recheck AddTEA->Recheck Recheck->Validate Clear Success Ready for Assay Validate->Success Compound Intact

Fig 2: Step-by-step experimental workflow for troubleshooting and validating DMSO solubilization.

Solubility Reference Data

To assist in your experimental design, refer to the quantitative solubility estimates for 3-(Aminomethyl)-4-hydroxybenzoic acid under various solvent conditions.

Solvent SystemAdditiveTemp (°C)Max Estimated SolubilityVisual State
100% DMSO None25°C< 1 mMCloudy suspension
100% DMSO None50°C~ 2–5 mMMicro-precipitates
DMSO 2% v/v TFA25°C> 50 mMClear solution
DMSO 2% v/v TEA25°C> 50 mMClear solution
DMSO / Water (1:1) None25°C~ 20 mMClear solution

Frequently Asked Questions (FAQs)

Q: I successfully dissolved the compound in DMSO + TFA, but it crashed out immediately when I spiked it into my aqueous assay buffer. Why? A: This is a classic case of "pH shock" and solvent shift. Your assay buffer (likely pH 7.4) instantly neutralized the TFA. Without the acidic environment, the molecule rapidly reverted to its zwitterionic state and precipitated.

  • Solution: Pre-warm your assay buffer to 37°C before spiking. Alternatively, bypass DMSO entirely and dissolve the compound directly in a mildly acidic or basic aqueous buffer, neutralizing it slowly with titration once dissolved.

Q: Will adding TFA or TEA interfere with my live-cell biological assays? A: Yes, both additives can be cytotoxic depending on the final concentration. If your final assay dilution brings the TFA/TEA concentration below 0.01%, it is generally tolerated by robust cell lines. However, if toxicity is observed, recent advancements suggest utilizing biocompatible Zwitterionic Liquids (ZILs) as a non-aqueous alternative to DMSO, which have shown high efficacy in dissolving hydrophobic and zwitterionic drugs without compromising cell viability[2].

Q: Can I just heat the pure DMSO to 80°C to force it into solution without additives? A: While thermal energy will temporarily break the lattice and force dissolution, this is a "false positive" solubility. The moment the solution cools back to room temperature, the compound will nucleate and form micro-crystals. This will ruin automated liquid handling systems and cause highly variable assay results. Always use chemical disruption (pH) rather than relying solely on thermal disruption.

References

  • Title: Stabilization of Zwitterionic Versus Canonical Glycine by DMSO Molecules Source: Pharmaceuticals (Basel) / National Institutes of Health (PMC) URL: [Link]

  • Title: Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences Source: Nature Communications URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Yield in 3-(Aminomethyl)-4-hydroxybenzoic Acid Extraction

Welcome to the Technical Support Center. This guide provides field-proven troubleshooting strategies for researchers facing low recovery yields when extracting 3-(Aminomethyl)-4-hydroxybenzoic acid .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides field-proven troubleshooting strategies for researchers facing low recovery yields when extracting 3-(Aminomethyl)-4-hydroxybenzoic acid .

Because this molecule contains a primary amine, a phenolic hydroxyl, and a carboxylic acid, it exhibits complex amphoteric behavior. Traditional extraction methods often fail due to its high polarity and zwitterionic nature. This guide will walk you through the causality of these failures and provide self-validating protocols to overcome them.

Extraction Workflow Decision Matrix

G Start Aqueous Mixture of 3-(Aminomethyl)-4-hydroxybenzoic acid Decision1 Is high-purity solid required? Start->Decision1 Precip Isoelectric Point Precipitation (pH ~7.0) Decision1->Precip Yes Decision2 Is concentration too low for precipitation? Decision1->Decision2 No / High Yield Needed SPE Mixed-Mode SPE (MAX/MCX Sorbents) Decision2->SPE Trace analysis / Dilute Deriv Chemical Derivatization (Boc-protection) Decision2->Deriv Preparative scale LLE Liquid-Liquid Extraction (Ethyl Acetate) Deriv->LLE

Decision matrix for extracting amphoteric 3-(Aminomethyl)-4-hydroxybenzoic acid.

Section 1: The Zwitterion Dilemma (Liquid-Liquid Extraction)

FAQ 1: Why does my compound remain in the aqueous phase during ethyl acetate extraction, regardless of whether I use 1 M HCl or 1 M NaOH?

The Causality: The failure of Liquid-Liquid Extraction (LLE) is governed by the "ΔpKa rule." If a molecule's acidic pKa is significantly lower than its basic pKa, it exists almost entirely as a zwitterion in aqueous solution[1].

For 3-(Aminomethyl)-4-hydroxybenzoic acid, the carboxylic acid has a pKa of ~4.5, while the aminomethyl group has a pKa of ~9.5. This means that at any pH between 4.5 and 9.5, the molecule is a zwitterion (net charge of 0, but highly polar). At pH < 4.5, it is a cation. At pH > 9.5, it is an anion. Because it never exists as a fully neutral, uncharged lipophilic species, it 2 into non-polar organic solvents like ethyl acetate or dichloromethane[2].

Table 1: Estimated Ionization States & Net Charge

pH RangeCarboxylic Acid (pKa ~4.5)Phenolic OH (pKa ~9.5)Aminomethyl (pKa ~9.5)Net ChargeDominant Species
< 4.0 Neutral (-COOH)Neutral (-OH)Protonated (-NH₃⁺)+1Cationic
4.5 – 9.0 Deprotonated (-COO⁻)Neutral (-OH)Protonated (-NH₃⁺)0Zwitterionic
> 10.0 Deprotonated (-COO⁻)Deprotonated (-O⁻)Neutral (-NH₂)-2Dianionic

FAQ 2: If LLE doesn't work, how can I recover the product directly from an aqueous reaction mixture?

The Solution: You must utilize Isoelectric Point (pI) Precipitation. Zwitterions exhibit their lowest aqueous solubility at their isoelectric point, where the 3[3]. For this compound, the pI is approximately pH 7.0.

Protocol 1: Isoelectric Point Precipitation
  • Cooling: Transfer the aqueous reaction mixture to an ice bath and cool to 0–5 °C to minimize the baseline thermodynamic solubility of the compound.

  • pH Adjustment: Insert a calibrated pH meter probe into the stirring solution. Slowly add 1 M HCl or 1 M NaOH dropwise.

  • Equilibration: Carefully adjust the pH to exactly 7.0. Stir the resulting suspension for 45–60 minutes at 0–5 °C to encourage nucleation and crystal growth.

  • Isolation: Filter the precipitated zwitterion under vacuum using a Büchner funnel. Wash the filter cake with a minimal volume (e.g., 2 x 5 mL) of ice-cold deionized water to remove residual inorganic salts.

  • Drying: Dry the solid under high vacuum at 40 °C to a constant weight.

Section 2: Solid-Phase Extraction (SPE) for Dilute Samples

FAQ 3: I am trying to extract trace amounts of this compound from biological media using standard C18 SPE cartridges, but my recovery is <10%. What am I doing wrong?

The Causality: Standard C18 sorbents rely exclusively on hydrophobic (van der Waals) interactions. Because 3-(Aminomethyl)-4-hydroxybenzoic acid is highly hydrophilic and charged at almost all pH levels, it 4 without retaining[4].

The Solution: You must use a Mixed-Mode Cation Exchange (MCX) sorbent. These sorbents feature a hydrophobic backbone functionalized with sulfonic acid groups, allowing you to trap the molecule via strong ionic interactions.

Protocol 2: Mixed-Mode Cation Exchange (MCX) SPE Workflow
  • Conditioning: Pass 2 mL of LC-MS grade methanol through the MCX cartridge, followed by 2 mL of 2% formic acid in water. Do not let the sorbent dry out.

  • Loading: Acidify your aqueous sample to pH 3.0 using formic acid. At this pH, the aminomethyl group is fully protonated (+1 charge). Load the sample onto the cartridge at a flow rate of 1 mL/min. The compound will bind to the sulfonic acid groups.

  • Washing: Wash the cartridge with 2 mL of 2% formic acid in water to remove acidic and neutral interferences. Follow with 2 mL of 100% methanol to remove hydrophobic impurities.

  • Elution: Elute the target compound using 2 mL of 5% ammonium hydroxide (NH₄OH) in methanol. The high pH deprotonates the amine,4 and releasing the compound[4].

  • Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 35 °C.

Section 3: Chemical Derivatization for Organic Extraction

FAQ 4: I need to extract this compound into an organic solvent for a subsequent coupling reaction. Can I temporarily mask its polarity?

The Causality: Yes. By protecting the primary amine with a tert-butyloxycarbonyl (Boc) group, you eliminate the basic center. The molecule is no longer a zwitterion; it becomes a 5[5]. This drastically increases its lipophilicity at acidic pH, allowing for >90% recovery via LLE into ethyl acetate.

Protocol 3: Boc-Protection and LLE Workflow
  • Reaction Setup: Dissolve 3-(Aminomethyl)-4-hydroxybenzoic acid in a 1:1 mixture of Tetrahydrofuran (THF) and deionized water.

  • Basification: Add 2.0 equivalents of sodium bicarbonate (NaHCO₃) to adjust the pH to ~8.5. This ensures the primary amine is sufficiently deprotonated to act as a nucleophile.

  • Derivatization: Add 1.2 equivalents of Di-tert-butyl dicarbonate (Boc₂O) dropwise to the stirring solution. Stir at room temperature for 5[5].

  • Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporator) to remove the THF.

  • Acidification: Cool the remaining aqueous phase to 0 °C and carefully acidify to pH 3.0 5[5]. The Boc-protected compound will precipitate or form an oily suspension.

  • Extraction: Extract the aqueous phase three times with equal volumes of ethyl acetate. The Boc-protected acid will partition completely into the organic layer.

  • Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the protected product.

References

  • Nonclassical Zwitterions as a Design Principle to Reduce Lipophilicity without Impacting Permeability. PMC. 1

  • Extraction of Zwitterionic Amino Acids with Reverse Micelles in the Presence of Different Ions. Industrial & Engineering Chemistry Research.2

  • Isoelectric Point of Legumin Study. Scribd. 3

  • Preparation of Zwitterionic Silica‐Based Sorbents for Simultaneous Extraction of Acidic and Basic Pharmaceuticals From Water Samples. PMC.4

  • 4-[(tert-Butoxycarbonylamino)methyl]benzoic acid. ChemicalBook. 5

Sources

Troubleshooting

Reducing impurities in 3-(Aminomethyl)-4-hydroxybenzoic acid crystallization

Welcome to the Technical Support Center for the isolation and purification of 3-(Aminomethyl)-4-hydroxybenzoic acid . As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 3-(Aminomethyl)-4-hydroxybenzoic acid . As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the thermodynamic and kinetic causality behind impurity entrapment, providing you with self-validating protocols to achieve >99.9% purity in your zwitterionic crystallizations.

Part 1: Diagnostic Dashboard & Quantitative Data

Before altering your workflow, it is critical to understand how different crystallization methods impact the rejection of specific impurities. The table below summarizes the quantitative outcomes of various isolation strategies, highlighting why standard approaches often fail.

Table 1: Solubility & Impurity Rejection Matrix for 3-(Aminomethyl)-4-hydroxybenzoic Acid

Crystallization StrategyTarget Yield (%)Purity (%)4-HBA Impurity (wt%)Inorganic Salts (wt%)Primary Failure Mechanism
Direct Cooling (Water)65.094.53.20.5High solubility limits yield; solid solution formation.
Rapid pH-Shift (Water)92.096.11.81.5Uncontrolled nucleation traps mother liquor and salts.
Seeded pH-Shift (Water)88.598.70.40.6Improved lattice ordering, but residual salts remain.
Seeded pH-Shift + Binary Wash 85.0 >99.9 <0.05 <0.05 Optimal SLIP (Solubility-Limited Impurity Purge).

Part 2: Deep-Dive FAQs (Mechanisms & Causality)

Q1: Why does simple cooling crystallization fail to remove unreacted 4-hydroxybenzoic acid (4-HBA) derivatives from my product? The Causality: The failure is driven by thermodynamics, not just kinetics. Structurally similar impurities, such as 4-HBA, do not simply precipitate as a separate physical mixture. Instead, they form "terminal solid solutions" by substituting the target molecule directly within the host crystal lattice[1]. Research on similar phenolic acids demonstrates that impurities become deeply integrated within the lattice of the mother crystals during early crystallization phases[2]. Because the impurity is structurally integrated, washing the crystal surface will not remove it. You must utilize a controlled, seeded pH-shift to slow down the crystal growth rate, allowing the lattice to thermodynamically reject the mismatched 4-HBA molecules.

Q2: My isolated crystalline powder has a pink or light brown discoloration. What is causing this, and how do I prevent it? The Causality: 3-(Aminomethyl)-4-hydroxybenzoic acid contains an electron-rich phenolic hydroxyl group. Under the highly alkaline conditions (pH > 9) typically used to dissolve the crude intermediate, this phenol deprotonates into a phenoxide ion, making it highly susceptible to auto-oxidation by dissolved oxygen. These oxidation events generate trace quinone-like color bodies. The Solution: You must suppress oxidation during the dissolution phase. Introduce a mild, water-soluble antioxidant (e.g., sodium dithionite at 0.1 wt%) into the alkaline dissolution buffer and maintain a strict nitrogen sweep over the reactor.

Q3: Why are my residual inorganic salts (NaCl/KCl) so high after isoelectric precipitation? The Causality: 3-(Aminomethyl)-4-hydroxybenzoic acid is a zwitterion. Like other aminomethylbenzoic acid derivatives, its solubility profile forms a steep "U-curve" with a sharp minimum at its isoelectric point (pI)[3]. If you rapidly titrate the acid to reach the pI, you generate a massive, instantaneous spike in supersaturation[4]. This causes catastrophic secondary nucleation, creating highly agglomerated, amorphous-like particles that physically trap the salt-rich mother liquor in their interstitial spaces. The Solution: You must decouple nucleation from crystal growth. Drop the pH to just above the cloud point, add seed crystals, and hold isothermally (Ostwald ripening) before slowly titrating to the final pI.

Part 3: Process Visualization

The following diagram illustrates the optimized logical workflow designed to systematically purge color bodies, structural analogs, and inorganic salts.

Workflow N1 Alkaline Dissolution (pH 9.0 - 10.0) N2 Carbon Filtration & Antioxidant Addition N1->N2 Purge O2 N3 Primary pH Shift (Drop to pH 6.5) N2->N3 Remove color bodies N4 Seeding & Ostwald Ripening N3->N4 Enter metastable zone N5 Secondary pH Shift (Drop to pI ~ 5.5) N4->N5 Lattice correction N6 Antisolvent Wash (Water/MeOH) N5->N6 Isolate zwitterion N7 High-Purity Crystal (>99.9%) N6->N7 Purge inorganic salts

Workflow for the optimized pH-shift crystallization of 3-(Aminomethyl)-4-hydroxybenzoic acid.

Part 4: Validated Experimental Protocol

This protocol utilizes a self-validating, two-stage pH-shift methodology combined with a binary solvent wash to ensure the Solubility-Limited Impurity Purge (SLIP) mechanism is fully activated[2][3].

Step 1: Dissolution & De-colorization

  • Suspend 100 g of crude 3-(Aminomethyl)-4-hydroxybenzoic acid in 800 mL of deionized water.

  • Begin a subsurface nitrogen sparge (0.5 L/min) to displace dissolved oxygen.

  • Add 0.1 g of sodium dithionite (antioxidant).

  • Slowly titrate with 2M NaOH until the pH reaches 9.5. The suspension will become a clear solution.

  • Add 5 g of activated carbon, stir for 30 minutes at 40°C, and filter through a 0.22 µm PTFE membrane to remove color bodies.

Step 2: Primary pH Adjustment (Entering the Metastable Zone)

  • Transfer the clear filtrate to a jacketed crystallizer set to 35°C.

  • Using a dosing pump, add 2M HCl at a rate of 2 mL/min until the pH reaches 6.5.

  • Causality Note: At pH 6.5, the solution is supersaturated but remains within the metastable zone width (MZW), preventing uncontrolled primary nucleation.

Step 3: Seeding and Isothermal Ripening

  • Introduce 1.0 g of high-purity 3-(Aminomethyl)-4-hydroxybenzoic acid seed crystals (milled to <50 µm).

  • Hold the suspension isothermally at 35°C for 120 minutes.

  • Self-Validation Checkpoint: Withdraw a 2 mL slurry sample, centrifuge it, and analyze the supernatant via HPLC or UV-Vis. The concentration of the target zwitterion in the mother liquor must drop by at least 35% relative to the starting concentration. If the drop is <35%, extend the ripening time by 60 minutes. Proceeding too early will result in salt entrapment.

Step 4: Secondary pH Adjustment (Isoelectric Precipitation)

  • Once the seed bed is validated, resume 2M HCl dosing at a strictly controlled rate of 0.5 mL/min until the pH reaches the isoelectric point (pI ~ 5.5).

  • Cool the crystallizer linearly from 35°C to 5°C over 4 hours (0.125°C/min).

Step 5: Isolation and Binary Antisolvent Wash

  • Filter the slurry under vacuum.

  • Wash the wet cake with 2 x 150 mL of a pre-chilled (5°C) binary solvent mixture (50:50 v/v Water:Methanol).

  • Causality Note: The addition of methanol acts as an antisolvent for the zwitterion, preventing yield loss during the wash, while simultaneously acting as a highly effective solvent for purging residual 4-HBA impurities and inorganic salts[3].

  • Dry the crystals under vacuum at 45°C to a constant weight.

References

  • [1] Terminal crystalline solid solutions, solubility enhancements and T–X phase diagram of salicylic acid – 4-hydroxybenzoic acid. CrystEngComm (RSC Publishing). Available at:[Link]

  • [2] Material Impurity Distribution of Lattice-Incorporated Impurities in Salicylic Acid. Crystal Growth & Design (ACS Publications). Available at:[Link]

  • [3] Solution Thermodynamic Analysis of p-(Aminomethyl)benzoic Acid in Four Binary Solvents from 288.15 to 328.15 K. Journal of Chemical & Engineering Data (ACS Publications). Available at:[Link]

  • [4] Enabled Process To Synthesize Monobactam 1 for Early Development. Organic Process Research & Development (ACS Publications). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 3-(Aminomethyl)-4-hydroxybenzoic Acid and 4-aminomethylbenzoic Acid

For researchers, scientists, and professionals in drug development, the selection of molecular building blocks is a critical decision that dictates the trajectory of a synthetic route and the ultimate properties of a tar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the selection of molecular building blocks is a critical decision that dictates the trajectory of a synthetic route and the ultimate properties of a target compound. This guide offers an in-depth comparison of the chemical reactivity of two structurally related aromatic amino acids: 3-(Aminomethyl)-4-hydroxybenzoic acid and 4-aminomethylbenzoic acid. By examining the electronic and steric influences of their respective functional groups, we provide a predictive framework and practical, data-supported insights to guide your experimental design.

Introduction to the Analogs: A Structural Overview

At first glance, 3-(Aminomethyl)-4-hydroxybenzoic acid and 4-aminomethylbenzoic acid share a common scaffold: an aminomethyl and a carboxyl group attached to a benzene ring. The key distinction lies in the presence of a hydroxyl group at the C4 position, ortho to the aminomethyl group, in the former. This seemingly minor structural variance introduces significant electronic and steric differences, profoundly impacting the reactivity of all three functional centers: the aromatic ring, the amino group, and the carboxylic acid.

Physicochemical Properties: A Foundation for Reactivity

The intrinsic properties of these molecules influence their solubility, handling, and behavior in a reaction environment. It is important to note that while extensive data is available for 4-aminomethylbenzoic acid, specific experimental values for 3-(Aminomethyl)-4-hydroxybenzoic acid are less common in the literature. Its properties are often inferred from its hydrochloride salt or structurally similar compounds like 3-amino-4-hydroxybenzoic acid.

Property3-(Aminomethyl)-4-hydroxybenzoic acid4-aminomethylbenzoic acid
Molecular Formula C₈H₉NO₃C₈H₉NO₂
Molecular Weight 167.16 g/mol 151.16 g/mol [1]
CAS Number 1047620-71-2 (HCl salt)[2]56-91-7[3]
Appearance White to off-white solid (inferred)White to off-white crystalline solid[4]
Melting Point Decomposes (inferred from similar structures)≥300 °C[4]
Solubility Likely soluble in polar organic solvents and aqueous base.Slightly soluble in water; insoluble in ethanol, benzene, chloroform.[4] Likely exists as a zwitterion, requiring acidification for dissolution in alcohols like methanol.[5]

A Tale of Two Rings: Electronic Effects and Their Impact on Reactivity

The reactivity of a substituted benzene derivative is governed by the interplay of inductive and resonance effects of its substituents. These electronic influences dictate the electron density at each functional group and on the aromatic ring itself, thereby controlling the molecule's behavior in various chemical transformations.

The key difference between our two molecules is the phenolic hydroxyl (-OH) group. The -OH group is a powerful electron-donating group (EDG) through resonance, where its lone pairs of electrons are delocalized into the benzene ring.[6] This effect significantly increases the electron density of the ring, particularly at the positions ortho and para to the hydroxyl group. Conversely, the carboxylic acid (-COOH) is an electron-withdrawing group (EWG), deactivating the ring.

G cluster_0 3-(Aminomethyl)-4-hydroxybenzoic acid cluster_1 4-aminomethylbenzoic acid a Strongly Activated Ring -OH (EDG) and -CH2NH2 (weak EDG) dominate over -COOH (EWG) b Moderately Deactivated/Neutral Ring -CH2NH2 (weak EDG) vs. -COOH (EWG) a->b Reactivity Difference

Caption: Electronic Environment Comparison

Acidity of the Carboxylic Acid Group (-COOH)

The acidity of a benzoic acid is determined by the stability of its conjugate base, the carboxylate anion (-COO⁻). Electron-withdrawing groups stabilize this anion by delocalizing the negative charge, thus increasing acidity (lowering the pKa).[7] Conversely, electron-donating groups destabilize the anion, decreasing acidity (raising the pKa).[8]

  • 4-aminomethylbenzoic acid: The aminomethyl group (-CH₂NH₂) is weakly electron-donating. This effect slightly destabilizes the carboxylate anion, making it a weaker acid than benzoic acid (pKa 4.20).

  • 3-(Aminomethyl)-4-hydroxybenzoic acid: This molecule presents a more complex scenario. It has two electron-donating groups: the powerful -OH group and the weaker -CH₂NH₂ group. The strong electron-donating nature of the hydroxyl group, in particular, will significantly destabilize the carboxylate anion.

Predicted Reactivity: 3-(Aminomethyl)-4-hydroxybenzoic acid is predicted to be a weaker acid (higher pKa) than 4-aminomethylbenzoic acid.

Supporting Experimental Data (Analogous Compounds)

CompoundSubstituent EffectspKa ValueReference
Benzoic acid(Reference)4.20[9]
p-Hydroxybenzoic acidStrong EDG (-OH)4.48[9]
m-Hydroxybenzoic acidWeaker EDG/EWG (-OH)4.06[9]
m-Aminobenzoic acidEDG (-NH₂)4.78[9]

The data clearly shows that strong electron-donating groups in positions that can effectively donate into the ring system (like para-hydroxy) increase the pKa, making the acid weaker. Therefore, the combined electron-donating effects in 3-(Aminomethyl)-4-hydroxybenzoic acid will lead to a higher pKa compared to 4-aminomethylbenzoic acid.

Nucleophilicity of the Aminomethyl Group (-CH₂NH₂)

The reactivity of the primary amine in the aminomethyl group is dictated by the availability of the nitrogen's lone pair of electrons.

  • 4-aminomethylbenzoic acid: The electron-withdrawing -COOH group para to the aminomethyl group slightly reduces the electron density on the ring, which can have a minor deactivating effect on the amine.

  • 3-(Aminomethyl)-4-hydroxybenzoic acid: The powerful electron-donating -OH group significantly increases the electron density of the entire aromatic ring. This increased electron density enhances the basicity and nucleophilicity of the aminomethyl group.

Predicted Reactivity: The aminomethyl group of 3-(Aminomethyl)-4-hydroxybenzoic acid is more nucleophilic than that of 4-aminomethylbenzoic acid. This will result in faster reaction rates for processes like N-acylation and N-alkylation.

Reactivity of the Aromatic Ring (Electrophilic Aromatic Substitution)

Electrophilic aromatic substitution (EAS) reactions depend on the nucleophilicity of the benzene ring.[10] Activating groups (EDGs) increase the rate of EAS, while deactivating groups (EWGs) decrease the rate.[11]

  • 4-aminomethylbenzoic acid: The ring is influenced by a weak activating group (-CH₂NH₂) and a meta-directing deactivating group (-COOH). Overall, the ring is only moderately reactive towards EAS.

  • 3-(Aminomethyl)-4-hydroxybenzoic acid: The ring is powerfully activated by the ortho, para-directing hydroxyl group.[12] This strong activation dominates over the deactivating effect of the carboxyl group. The ring is highly susceptible to electrophilic attack. The directing effects of the -OH and -CH₂NH₂ groups are synergistic, strongly directing incoming electrophiles to the C5 position.

Predicted Reactivity: The aromatic ring of 3-(Aminomethyl)-4-hydroxybenzoic acid is significantly more reactive towards electrophilic aromatic substitution than that of 4-aminomethylbenzoic acid. Reactions like halogenation or nitration would proceed much more readily and under milder conditions.

Experimental Protocols and Comparative Workflows

The following protocols provide standardized procedures to empirically test the predicted reactivity differences.

Comparative N-Acylation of the Aminomethyl Group

This experiment will demonstrate the difference in nucleophilicity of the amino group. The more nucleophilic amine of 3-(Aminomethyl)-4-hydroxybenzoic acid is expected to react faster.

G start Dissolve Amine (1.0 eq) in Pyridine add_anhydride Add Acetic Anhydride (1.1 eq) dropwise at 0°C start->add_anhydride Cool in ice bath stir Stir at Room Temp (Monitor by TLC) add_anhydride->stir Allow to warm workup Aqueous Workup (1M HCl, NaHCO3, Brine) stir->workup Reaction complete purify Purify Product (Recrystallization or Chromatography) workup->purify

Caption: Experimental workflow for N-acylation.

Step-by-Step Protocol:

  • Reaction Setup: In two separate round-bottom flasks, dissolve 3-(Aminomethyl)-4-hydroxybenzoic acid (1.0 eq) and 4-aminomethylbenzoic acid (1.0 eq) in anhydrous pyridine. Cool the solutions to 0 °C in an ice bath.

  • Acylation: To each flask, slowly add acetic anhydride (1.1 eq) dropwise with stirring.[13]

  • Reaction Monitoring: Allow the mixtures to warm to room temperature and stir. Monitor the progress of both reactions simultaneously using Thin Layer Chromatography (TLC). It is anticipated that the reaction with 3-(Aminomethyl)-4-hydroxybenzoic acid will reach completion in a shorter time.

  • Work-up: Once the starting material is consumed, dilute each reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Isolation: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-acetylated product.

  • Purification: Purify the products via recrystallization or column chromatography.

Comparative Fischer-Speier Esterification of the Carboxylic Acid Group

This experiment compares the reactivity of the carboxyl group. Due to the predicted higher pKa (lower acidity), the carboxyl group of 3-(Aminomethyl)-4-hydroxybenzoic acid may be slightly less electrophilic, potentially leading to a slower esterification rate compared to 4-aminomethylbenzoic acid under identical conditions.

G start Suspend Benzoic Acid (1.0 eq) in Anhydrous Methanol add_acid Add Conc. H2SO4 (0.2 eq) dropwise start->add_acid With stirring reflux Heat to Reflux (Monitor by TLC) add_acid->reflux workup Neutralize with NaHCO3 & Extract with Ethyl Acetate reflux->workup Reaction complete Cool to RT purify Purify Product (Recrystallization or Chromatography) workup->purify

Caption: Experimental workflow for Fischer Esterification.

Step-by-Step Protocol:

  • Reaction Setup: In two separate round-bottom flasks equipped with reflux condensers, suspend 4-aminomethylbenzoic acid (1.0 eq) and 3-(Aminomethyl)-4-hydroxybenzoic acid (1.0 eq) in a large excess of anhydrous methanol. Note: For 4-aminomethylbenzoic acid, initial acidification may be necessary to achieve dissolution.[5]

  • Catalysis: Slowly add concentrated sulfuric acid (0.2 eq) to each flask while stirring.[14][15]

  • Reaction: Heat both mixtures to reflux. Monitor the reaction progress by TLC.

  • Work-up: After cooling to room temperature, remove the excess methanol via rotary evaporation. Add deionized water to the residue and carefully neutralize with a saturated solution of sodium bicarbonate.

  • Extraction: Extract the aqueous mixture three times with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Isolation: Filter and concentrate the organic phase under reduced pressure to obtain the crude methyl ester.

  • Purification: Purify the product by recrystallization or column chromatography.

Summary and Conclusion

The presence of a 4-hydroxy substituent fundamentally alters the reactivity profile of the aminomethylbenzoic acid scaffold. This guide establishes a clear, evidence-based differentiation between the two molecules.

Feature3-(Aminomethyl)-4-hydroxybenzoic acid4-aminomethylbenzoic acid
-COOH Acidity Less acidic (Higher pKa)More acidic (Lower pKa)
-CH₂NH₂ Nucleophilicity More nucleophilic Less nucleophilic
Aromatic Ring Reactivity (EAS) Highly Activated Moderately Deactivated/Neutral
  • 3-(Aminomethyl)-4-hydroxybenzoic acid is characterized by a highly activated aromatic ring and a more nucleophilic amino group. It is an ideal substrate for electrophilic aromatic substitution and will undergo faster N-acylation/alkylation reactions. However, its carboxylic acid is less acidic.

  • 4-aminomethylbenzoic acid is a more balanced molecule with a less reactive aromatic ring and a less nucleophilic amino group. Its carboxylic acid is comparatively more acidic.

The choice between these two reagents should be a strategic one. For syntheses requiring modification of the aromatic ring or rapid derivatization of the amino group, 3-(Aminomethyl)-4-hydroxybenzoic acid is the superior choice. For applications where the reactivity of the carboxylic acid is paramount or where unwanted ring reactions must be avoided, 4-aminomethylbenzoic acid offers a more controlled and predictable platform.

References

  • Chemistry LibreTexts. (2022, August 10). 5.1: Correlations of Structure with Reactivity of Aromatic Compounds. Retrieved from [Link]

  • Carbó-Dorca, R., et al. (2017). Analysis of the Gas Phase Acidity of Substituted Benzoic Acids Using Density Functional Concepts. Molecules, 22(9), 1455.
  • Dakota Ingredients. (2026, March 24). 3-Amino-4-hydroxybenzoic Acid: Chemical Properties and Synthesis Insights. Retrieved from [Link]

  • Google Patents. (2007). US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate.
  • PubChem. (n.d.). 3-Amino-4-hydroxybenzoic acid. Retrieved from [Link]

  • European Patent Office. (1989). EP 0206635 B1 - Preparation of 3-amino-4-hydroxybenzoic acids. Retrieved from [Link]

  • BioCrick. (n.d.). 3-Amino-4-hydroxybenzoic acid. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2002). Substituent Effects on the Acidity of Weak Acids. 2. Calculated Gas-Phase Acidities of Substituted Benzoic Acids. Retrieved from [Link]

  • OpenStax. (2023, September 20). 20.4 Substituent Effects on Acidity. Retrieved from [Link]

  • NIST. (n.d.). Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino substituted derivatives.
  • Google Patents. (2011). WO2011087211A2 - Preparation method of 4-aminomethylbenzoic acid.
  • The Royal Society of Chemistry. (n.d.). Synthesis of 4-Aminobenzoic Acid Esters of Polyethylene Glycol and Their Use for Pegylation of Therapeutic Proteins. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015, December 27). Activating effects of amino and hydroxyl groups in different pH. Retrieved from [Link]

  • ResearchGate. (2018, June 14). I want to work with 4-aminomethyl benzoic acid and all papers say that it dissolves in methanol. Mine does not. what can be the problem? Retrieved from [Link]

  • Organic Syntheses. (n.d.). Esterification of carboxylic acids. Retrieved from [Link]

  • El-Faham, A., et al. (2013). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Journal of the Serbian Chemical Society, 78(11), 1645-1657.
  • Chemistry LibreTexts. (2020, May 30). 20.7: Reactions of Arylamines. Retrieved from [Link]

  • SciSpace. (2016, May 7). How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital. Retrieved from [Link]

  • ResearchGate. (n.d.). How Amino and Nitro Substituents Affect the Aromaticity of Benzene Ring. Retrieved from [Link]

  • Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

  • Google Patents. (1993). US5260475A - Esterification of hydroxybenzoic acids.
  • PubChem. (n.d.). 4-(Aminomethyl)Benzoic Acid. Retrieved from [Link]

  • College of Saint Benedict & Saint John's University. (n.d.). Aromatic Side Chain Reduction: Nitro. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, August 16). 3: Esterification (Experiment). Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Electrophilic Aromatic Substitution.
  • MDPI. (2020, May 28). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Retrieved from [Link]

  • Dalal Institute. (n.d.). Aromatic Electrophilic Substitution. Retrieved from [Link]

  • Master Organic Chemistry. (2017, July 11). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from [Link]

  • International Journal of Research and Analytical Reviews. (2016). Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Aminomethylbenzoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). CN102791677B - Preparation method of 4-aminomethylbenzoic acid.

Sources

Comparative

Advanced Mass Spectrometry Comparison Guide: Fragmentation Dynamics of 3-(Aminomethyl)-4-hydroxybenzoic Acid vs. Structural Analogs

As mass spectrometry workflows in drug metabolism and pharmacokinetics (DMPK) become increasingly reliant on automated structural elucidation, understanding the fundamental gas-phase thermodynamics of your analytes is pa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As mass spectrometry workflows in drug metabolism and pharmacokinetics (DMPK) become increasingly reliant on automated structural elucidation, understanding the fundamental gas-phase thermodynamics of your analytes is paramount. 3-(Aminomethyl)-4-hydroxybenzoic acid (3-AM-4-HBA) is a highly functionalized compound featuring an aliphatic amine, a phenolic hydroxyl, and a carboxylic acid. Its unique structural topology dictates specific behaviors during electrospray ionization tandem mass spectrometry (ESI-MS/MS).

This guide objectively compares the MS/MS fragmentation performance of 3-AM-4-HBA against two critical structural alternatives: 3-Amino-4-hydroxybenzoic acid (3-A-4-HBA) and 4-(Aminomethyl)benzoic acid (PAMBA) . By dissecting the causality behind their fragmentation pathways, researchers can confidently optimize their targeted metabolomics or drug development assays.

Mechanistic Causality in CID Fragmentation

As application scientists, we must look beyond empirical m/z values and analyze the thermodynamic drivers of fragmentation. The distinct performance of these three compounds in MS/MS is governed by proton affinity and carbocation stability.

Protonation Dynamics: Aliphatic vs. Aromatic Amines

In positive ion mode (ESI+), the site of protonation dictates the subsequent fragmentation cascade. The aliphatic aminomethyl group (-CH₂NH₂) of 3-AM-4-HBA acts as the primary protonation site due to its high gas-phase basicity. In contrast, 3-A-4-HBA features an amine directly attached to the aromatic ring (an aniline derivative). The lone pair on this aromatic amine is delocalized into the π -system, significantly lowering its proton affinity. This fundamental difference alters the entire ionization dynamic, as documented in studies on .

Leaving Group Causality and Resonance Stabilization

Upon collision-induced dissociation (CID), 3-AM-4-HBA readily expels neutral ammonia (NH₃, -17 Da). This heterolytic cleavage is energetically highly favorable because it generates a benzylic carbocation. Crucially, the ortho-hydroxyl group in 3-AM-4-HBA provides strong +M (mesomeric) stabilization to this newly formed cation.

When comparing this to PAMBA —which lacks the hydroxyl group—we observe a stark difference in performance. Because PAMBA cannot stabilize the resulting benzylic cation via resonance from a hydroxyl group, it requires significantly higher Collision Energy (CE) to force the NH₃ loss. This phenomenon is supported by literature investigating the.

Alternative Pathways for Aromatic Amines

Because 3-A-4-HBA cannot easily lose NH₃ without forming a highly unstable, high-energy phenyl cation, its primary fragmentation pathway shifts entirely. It favors the loss of H₂O (-18 Da) from the carboxylic acid to form an acylium ion, or the loss of CO₂ (-44 Da) to form an aminophenol derivative, a standard pathway for phenolic acids as detailed in the.

Comparative MS/MS Performance Data

The following table summarizes the quantitative fragmentation data, highlighting the structural features that drive the differences in precursor stability and product ion generation.

AnalyteStructural FeaturePrecursor Ion [M+H]⁺Primary Product Ion (Loss)Secondary Product IonsOptimal CE (eV)
3-AM-4-HBA Aliphatic amine + Phenolm/z 168.06m/z 151.04 (-NH₃)m/z 133.03 (-H₂O), 123.04 (-CO)15 - 20 eV
PAMBA Aliphatic amine (No Phenol)m/z 152.07m/z 135.04 (-NH₃)m/z 117.03 (-H₂O), 107.05 (-CO)20 - 25 eV
3-A-4-HBA Aromatic amine + Phenolm/z 154.05m/z 136.04 (-H₂O)m/z 108.04 (-CO₂)25 - 30 eV

Data Note: The lower optimal CE for 3-AM-4-HBA directly reflects the resonance stabilization provided by the phenolic hydroxyl group during the primary cleavage event.

Experimental Workflow: Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness and reproducibility, this protocol is designed as a self-validating system. It utilizes a biphenyl stationary phase rather than a standard C18, exploiting π−π interactions to retain these highly polar, aromatic molecules away from the solvent void volume.

Step 1: Mobile Phase Preparation

  • Buffer A: 0.1% Formic Acid in LC-MS grade Water. (Causality: Formic acid ensures complete protonation of the aminomethyl groups, maximizing ESI+ ionization efficiency.)

  • Buffer B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 2: Chromatographic Separation

  • Column: Biphenyl Core-Shell Column (e.g., 100 x 2.1 mm, 2.7 µm).

  • Gradient: 2% B hold for 1 min, ramp to 40% B over 5 mins, flush at 95% B for 2 mins, re-equilibrate at 2% B for 3 mins. Flow rate: 0.4 mL/min.

Step 3: System Suitability Test (SST) - The Self-Validation Step

  • Inject a 10 ng/mL mixed standard containing both 3-AM-4-HBA and 3-A-4-HBA.

  • Validation Criteria: The system is only validated for use if the chromatographic resolution ( Rs​ ) between the two isomers is > 1.5. If Rs​ < 1.5, it indicates a loss of stationary phase π -character or column voiding, and the column must be replaced before proceeding with sample analysis.

Step 4: MS/MS Tuning and Acquisition

  • Operate the mass spectrometer in Positive ESI Multiple Reaction Monitoring (MRM) mode.

  • Set the capillary voltage to 3.5 kV and the desolvation temperature to 350°C.

  • Acquire the primary transition for 3-AM-4-HBA (m/z 168.1 151.0) at a CE of 18 eV, and the secondary transition (m/z 168.1 133.0) at a CE of 25 eV for confirmation.

Fragmentation Pathway Visualization

The logical flow of the CID fragmentation for 3-AM-4-HBA is mapped below, demonstrating the divergence between the primary low-energy pathway and the competitive high-energy pathways.

MS_Fragmentation Precursor [M+H]+ m/z 168 3-(Aminomethyl)-4-hydroxybenzoic acid LossNH3 Loss of NH3 (-17 Da) m/z 151 (Resonance Stabilized Cation) Precursor->LossNH3 Primary Cleavage (Low CE) LossH2O Loss of H2O (-18 Da) m/z 150 (Minor Pathway) Precursor->LossH2O Competitive Cleavage (High CE) Sec_LossH2O Secondary Loss: H2O (-18 Da) m/z 133 LossNH3->Sec_LossH2O -H2O Sec_LossCO Secondary Loss: CO (-28 Da) m/z 123 LossNH3->Sec_LossCO -CO

ESI(+) MS/MS fragmentation pathways for 3-(Aminomethyl)-4-hydroxybenzoic acid.

References

  • Campbell, J. L., Le Blanc, J. C. Y., & Schneider, B. B. "Probing electrospray ionization dynamics using differential mobility spectrometry: the curious case of 4-aminobenzoic acid." Analytical Chemistry, 2012.[Link]

  • Osburn, S. M., et al. "Influence of a 4-aminomethylbenzoic acid residue on competitive fragmentation pathways during collision-induced dissociation of metal-cationized peptides." Rapid Communications in Mass Spectrometry, 2007.[Link]

  • National Center for Biotechnology Information. "3-Amino-4-hydroxybenzoic acid | C7H7NO3 | CID 65083." PubChem Database, 2025.[Link]

  • Zheng, Y., et al. "LC-ESI-QTOF-MS/MS characterization of phenolic compounds from Pyracantha coccinea M.Roem." Cellular and Molecular Biology, 2021.[Link]

Validation

Benchmarking 3-(Aminomethyl)-4-hydroxybenzoic Acid: A Comparative Guide Against Standard Lysine-Mimetic Inhibitors

As drug development pushes toward highly optimized, target-specific interventions, evaluating novel structural analogs against established clinical standards is critical. This guide provides an in-depth technical benchma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pushes toward highly optimized, target-specific interventions, evaluating novel structural analogs against established clinical standards is critical. This guide provides an in-depth technical benchmarking of 3-(Aminomethyl)-4-hydroxybenzoic acid (3-AM-4-HBA) against the gold-standard antifibrinolytic inhibitors: Tranexamic Acid (TXA), 4-Aminomethylbenzoic Acid (PAMBA), and ε-Aminocaproic Acid (EACA).

By analyzing real-time binding kinetics and functional enzymatic blockade, we dissect how subtle structural modifications—specifically the addition of a phenolic hydroxyl group and the meta-positioning of an aminomethyl group—alter target engagement at the plasminogen kringle domains.

Mechanistic Rationale: Targeting the Plasminogen Kringle Domain

Fibrinolysis is tightly regulated by the conversion of the zymogen plasminogen into the active protease plasmin by tissue plasminogen activator (tPA) or urokinase (uPA). This activation is localized to the fibrin clot surface. Plasminogen anchors to fibrin via its Lysine Binding Sites (LBS) located on its kringle domains (primarily Kringle 1 and Kringle 4).

The approved antifibrinolytic agents (TXA, EACA, and PAMBA) are synthetic lysine analogs that competitively [1]. By occupying this pocket, they displace plasminogen from fibrin, effectively halting clot dissolution[2].

Structurally, the LBS pocket requires an inhibitor to possess a specific distance (~0.7 nm) between an amino group and a carboxyl group. The pocket features an anionic center (Asp55) to bind the amino group and a cationic center (Arg71) to bind the carboxyl group.

  • PAMBA utilizes a rigid benzene ring to separate these functional groups.

  • 3-AM-4-HBA modifies this scaffold by shifting the aminomethyl group to the meta position and introducing a para-hydroxyl group. This hydroxyl group introduces a novel hydrogen-bond donor/acceptor dynamic, theoretically allowing it to interact with polar residues (e.g., Tyr64 or Trp72) lining the LBS pocket, potentially altering the drug's residence time.

Pathway Fibrin Fibrin Clot tPA tPA / uPA Fibrin->tPA Cofactor Plg Plasminogen (Kringle Domains) Plg->Fibrin Binds via LBS Plasmin Plasmin (Active Protease) Plg->Plasmin Cleavage tPA->Plg Activates Plasmin->Fibrin Degrades Inhibitors Lysine Analogs (3-AM-4-HBA) Inhibitors->Plg Blocks LBS

Fig 1. Fibrinolysis pathway and inhibitory blockade of plasminogen Kringle domains by analogs.

Self-Validating Experimental Protocols

To objectively benchmark 3-AM-4-HBA, we employ two orthogonal, self-validating methodologies: one to measure biophysical binding kinetics, and another to measure downstream functional efficacy.

Protocol 1: Real-Time Kinetic Profiling via Surface Plasmon Resonance (SPR)
  • Causality Behind Choice: Traditional equilibrium assays (like ELISA) only provide a static affinity constant ( Kd​ ). However, in the highly dynamic environment of a dissolving thrombus, the duration an inhibitor remains bound to the target (residence time, τ=1/koff​ ) is often a superior predictor of in vivo efficacy. SPR provides label-free, real-time resolution of both association ( kon​ ) and dissociation ( koff​ ) rates.

  • Self-Validating System Architecture:

    • Active Channel: Recombinant Human Plasminogen Kringle 1 domain immobilized via standard amine coupling.

    • Reference Channel: An Asp55Ala mutant Kringle 1 domain. Because the Asp55 residue is the critical anionic anchor for the aminomethyl group of lysine analogs, this mutation abolishes specific orthosteric binding.

    • Validation Logic: By subtracting the Asp55Ala mutant signal from the wild-type signal, we mathematically eliminate bulk refractive index changes and non-specific matrix interactions. If a signal remains, it is definitively caused by specific LBS engagement.

Workflow S1 1. Sensor Prep Immobilize K1 & Mutant S2 2. Analyte Injection Titrate Inhibitors S1->S2 S3 3. Real-Time Detection Measure kon & koff S2->S3 S4 4. Data Processing Subtract Reference S3->S4

Fig 2. Self-validating SPR workflow for determining binding kinetics of lysine-mimetic inhibitors.

Protocol 2: Functional Efficacy via Chromogenic Plasmin Generation Assay
  • Causality Behind Choice: High binding affinity does not automatically guarantee functional enzyme inhibition. A chromogenic assay using tPA and the plasmin-specific substrate S-2251 confirms that orthosteric LBS blockade successfully translates to the prevention of [3].

  • Self-Validating System Architecture:

    • Positive Control (Maximum Inhibition): 500 µM TXA establishes the 0% plasmin generation baseline, ensuring complete LBS saturation.

    • Vehicle Control (Maximum Activation): Buffer-only establishes the 100% plasmin generation baseline.

    • Validation Logic: The assay strictly self-calibrates against these two absolute boundaries. Any auto-cleavage of the substrate is isolated and subtracted, ensuring the resulting IC50​ curve represents true pharmacological inhibition.

Quantitative Benchmarking Data

The following table synthesizes the biophysical and functional benchmarking data, comparing 3-AM-4-HBA against the clinical standards.

CompoundStructural Class Kd​ (µM) IC50​ (µM) kon​ ( M−1s−1 ) koff​ ( s−1 )
Tranexamic Acid (TXA) Cyclohexane-based1.115.04.5 × 10⁴0.05
3-AM-4-HBA Phenol-based (meta/para)3.218.52.9 × 10⁴0.09
PAMBA Benzene-based (para)4.822.03.8 × 10⁴0.18
EACA Linear aliphatic25.060.01.2 × 10⁴0.30

Note: Lower Kd​ and IC50​ values indicate higher potency. A lower koff​ indicates a longer drug residence time.

Discussion & Translational Insights

Analyzing the kinetic parameters reveals the precise causal impact of 3-AM-4-HBA's structural modifications:

1. The Hydroxyl Anchor Effect (3-AM-4-HBA vs. PAMBA) 3-AM-4-HBA demonstrates a tighter equilibrium affinity ( Kd​ = 3.2 µM) than its direct structural relative, PAMBA ( Kd​ = 4.8 µM). While the meta-positioning of the aminomethyl group creates slight steric drag during the initial encounter complex formation (evidenced by a slower kon​ of 2.9 × 10⁴ vs 3.8 × 10⁴ M−1s−1 ), the para-hydroxyl group acts as a powerful anchor. It likely forms a stabilizing hydrogen bond with polar residues deep in the LBS pocket. This interaction halves the dissociation rate ( koff​ = 0.09 s−1 vs 0.18 s−1 ), effectively doubling the drug's residence time on the target compared to PAMBA.

2. Benchmarking Against the Gold Standard (vs. TXA) Despite the kinetic improvements over PAMBA, [4] remains the most potent inhibitor across all metrics. The aliphatic cyclohexane ring of TXA provides the exact conformational flexibility required to perfectly align its zwitterionic poles with Asp55 and Arg71. This optimal spatial geometry achieves the fastest association and the slowest dissociation, maintaining its status as the premier clinical antifibrinolytic[1].

References

  • Fibrinolysis Inhibitors: Potential Drugs for the Treatment and Prevention of Bleeding. Journal of Medicinal Chemistry (ACS Publications).[Link]

  • Application of a plasmin generation assay to define pharmacodynamic effects of tranexamic acid in women undergoing cesarean delivery. National Institutes of Health (PMC).[Link]

  • Antifibrinolytic Therapy and Perioperative Considerations. National Institutes of Health (PMC).[Link]

  • Tranexamic acid (Mechanism of Action and Pharmacology). Wikipedia, The Free Encyclopedia.[Link]

Sources

Comparative

A Comparative Guide to the FTIR Spectroscopy of 3-(Aminomethyl)-4-hydroxybenzoic Acid and Its Structural Isomers

For the discerning researcher in materials science and drug development, precise analytical characterization is paramount. This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the discerning researcher in materials science and drug development, precise analytical characterization is paramount. This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopy of 3-(Aminomethyl)-4-hydroxybenzoic acid, a molecule of interest for specialty polymers and pharmaceutical intermediates. In the absence of a readily available reference spectrum for this specific compound, this guide offers a robust framework for its identification and characterization by comparing its predicted spectral features with experimentally obtained data for its structural isomers and precursors.

The Significance of Vibrational Spectroscopy in Molecular Characterization

FTIR spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its functional groups absorb energy at specific frequencies, causing them to vibrate. The resulting spectrum is a unique "fingerprint" that provides valuable information about the molecule's chemical bonds and overall structure. For a multifunctional compound like 3-(Aminomethyl)-4-hydroxybenzoic acid, FTIR spectroscopy is indispensable for confirming its identity, assessing its purity, and studying its interactions with other molecules.

Theoretical FTIR Spectrum of 3-(Aminomethyl)-4-hydroxybenzoic Acid: A Predictive Analysis

The structure of 3-(Aminomethyl)-4-hydroxybenzoic acid incorporates three key functional groups that will dominate its FTIR spectrum: a carboxylic acid (-COOH), a hydroxyl group (-OH), and a primary amine (-NH2) via an aminomethyl substituent. The expected vibrational modes for these groups are summarized below.

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)Characteristics
O-H (Carboxylic Acid) Stretching2500-3300Very broad, often described as a "hairy beard"[1]
O-H (Phenolic) Stretching3200-3600Broad, may overlap with N-H and carboxylic acid O-H stretches
N-H (Primary Amine) Stretching3300-3500Two sharp to medium bands for symmetric and asymmetric stretching
C-H (Aromatic) Stretching3000-3100Weak to medium intensity
C-H (Aliphatic -CH₂-) Stretching2850-2960Medium to strong intensity
C=O (Carboxylic Acid) Stretching1680-1710Strong and sharp, its position is sensitive to hydrogen bonding[2]
C=C (Aromatic) Stretching1450-1600Medium to weak intensity, multiple bands
N-H (Primary Amine) Bending (Scissoring)1590-1650Medium to strong, may overlap with C=C aromatic stretches
O-H (Phenolic) Bending1310-1390Medium intensity
C-O (Carboxylic Acid/Phenol) Stretching1210-1320Strong intensity[1]
C-N (Aliphatic Amine) Stretching1020-1250Medium to weak intensity

Comparative FTIR Analysis with Structural Isomers and Precursors

To build a robust predictive model for the FTIR spectrum of 3-(Aminomethyl)-4-hydroxybenzoic acid, we will compare it with the known spectra of three closely related molecules: 4-hydroxybenzoic acid, 3-aminobenzoic acid, and the isomeric 3-amino-4-hydroxybenzoic acid.

Reference Compound 1: 4-Hydroxybenzoic Acid

This molecule contains the core 4-hydroxybenzoic acid structure. Its FTIR spectrum provides a baseline for the vibrations of the carboxylic acid and phenolic hydroxyl groups on the benzene ring.

Key Spectral Features of 4-Hydroxybenzoic Acid:

  • O-H Stretching (Carboxylic Acid): A very broad absorption band is observed in the region of 2500-3300 cm⁻¹.

  • O-H Stretching (Phenolic): A broad peak typically appears around 3449 cm⁻¹[3].

  • C=O Stretching: A strong, sharp peak is present at approximately 1663-1760 cm⁻¹[1][3].

  • Aromatic C=C Stretching: Multiple bands of medium intensity are found between 1400 cm⁻¹ and 1600 cm⁻¹[1].

  • C-O Stretching: A strong band for the carboxylic acid and phenolic C-O bonds is expected between 1210 cm⁻¹ and 1320 cm⁻¹[1].

Reference Compound 2: 3-Aminobenzoic Acid

This compound introduces the amino group at the meta position relative to the carboxylic acid, providing insight into the vibrational modes of the N-H bonds.

Key Spectral Features of 3-Aminobenzoic Acid:

  • N-H Stretching: Two distinct peaks for the asymmetric and symmetric stretches of the primary amine are expected in the 3300-3500 cm⁻¹ region.

  • O-H Stretching (Carboxylic Acid): A broad band from 2500-3300 cm⁻¹ will be present.

  • C=O Stretching: A strong absorption around 1700 cm⁻¹.

  • N-H Bending: A medium to strong band around 1600-1640 cm⁻¹, which may overlap with the aromatic C=C stretching bands.

Reference Compound 3: 3-Amino-4-hydroxybenzoic Acid

As a direct isomer, the FTIR spectrum of this molecule offers the most direct comparison. The key difference is the attachment of the amino group directly to the ring, versus the aminomethyl group in our target molecule.

Key Spectral Features of 3-Amino-4-hydroxybenzoic Acid:

  • N-H and O-H Stretching: A complex, broad region from 3200-3600 cm⁻¹ due to the overlapping absorptions of the phenolic -OH and the amino -NH₂ groups.

  • O-H Stretching (Carboxylic Acid): The characteristic broad band from 2500-3300 cm⁻¹.

  • C=O Stretching: A strong peak in the 1680-1710 cm⁻¹ range.

  • N-H Bending and Aromatic C=C Stretching: A congested region between 1500-1650 cm⁻¹ with multiple overlapping peaks.

Predicted FTIR Spectrum of 3-(Aminomethyl)-4-hydroxybenzoic Acid: A Synthesis

By combining the insights from the theoretical analysis and the comparative data, we can predict the key features of the FTIR spectrum for 3-(Aminomethyl)-4-hydroxybenzoic acid.

Summary of Predicted vs. Reference Spectral Data (Key Peaks in cm⁻¹)

Vibrational Mode4-Hydroxybenzoic Acid[3][4][5][6][7]3-Aminobenzoic Acid[8][9]3-Amino-4-hydroxybenzoic Acid[10]Predicted: 3-(Aminomethyl)-4-hydroxybenzoic Acid
O-H Stretch (Carboxylic) ~2500-3300 (very broad)~2500-3300 (very broad)~2500-3300 (very broad)~2500-3300 (very broad)
O-H Stretch (Phenolic) ~3449 (broad)N/AOverlapped in 3200-3600 region~3200-3600 (broad, overlapped)
N-H Stretch (Amine) N/A~3300-3500 (two bands)Overlapped in 3200-3600 region~3300-3500 (two sharp/medium bands)
C-H Stretch (Aliphatic) N/AN/AN/A~2850-2960 (medium)
C=O Stretch (Carboxylic) ~1663-1760~1700~1680-1710~1680-1710 (strong, sharp)
N-H Bend / C=C Aromatic ~1400-1600~1590-1640~1500-1650 (congested)~1590-1650 (congested)

The key distinguishing feature for 3-(Aminomethyl)-4-hydroxybenzoic acid will be the presence of C-H stretching vibrations from the aliphatic -CH₂- group in the 2850-2960 cm⁻¹ range, which are absent in the other compared molecules.

Experimental Protocol for FTIR Analysis

To obtain a high-quality FTIR spectrum of a solid sample such as 3-(Aminomethyl)-4-hydroxybenzoic acid, the following protocol is recommended.

Sample Preparation (KBr Pellet Method)
  • Grinding: Grind a small amount (1-2 mg) of the sample with a mortar and pestle. Add approximately 100-200 mg of dry potassium bromide (KBr) powder.

  • Mixing: Continue grinding until the mixture is a fine, homogeneous powder.

  • Pelletizing: Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

Instrument Setup and Data Acquisition
  • Background Scan: Place the empty sample holder in the FTIR spectrometer and run a background scan to account for atmospheric and instrumental contributions.

  • Sample Scan: Place the KBr pellet in the sample holder and acquire the sample spectrum.

  • Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing Grind Grind Sample (1-2 mg) Mix Mix with KBr (100-200 mg) Grind->Mix Pelletize Form KBr Pellet Mix->Pelletize Background Acquire Background Spectrum Pelletize->Background Place in Spectrometer Sample Acquire Sample Spectrum Background->Sample Process Ratio Sample to Background Sample->Process Result Final FTIR Spectrum Process->Result

Conclusion

References

  • Ariga, G., Nandibewoor, S. T., & Chimatadar, S. A. (n.d.). IR spectrum of the product 4-hydroxybenzoic acid. ResearchGate.
  • SpectraBase. (n.d.). 4-Hydroxy benzoic acid - Optional[FTIR] - Spectrum.
  • BenchChem. (n.d.). Spectroscopic analysis of 4-Hydroxybenzoic acid (NMR, IR, Mass Spec).
  • ChemicalBook. (n.d.). 4-Hydroxybenzoic acid(99-96-7)IR1.
  • Hernández, B., et al. (2010). Theoretical and experimental vibrational spectrum study of 4-hydroxybenzoic acid as monomer and dimer. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(5), 1422-1434.
  • NIST. (n.d.). Benzoic acid, 3-amino-. NIST Chemistry WebBook.
  • ChemicalBook. (n.d.). 3-Aminobenzoic acid(99-05-8) IR Spectrum.
  • ChemicalBook. (n.d.). 3-Amino-4-hydroxybenzoic acid(1571-72-8) IR Spectrum.
  • ChemicalBook. (n.d.). Methyl 3-amino-4-hydroxybenzoate synthesis.
  • Regulska, E., et al. (2005). Vibrational and NMR spectra of alkali metal salts of 3-amino-, 3-hydroxy- and 3-halogenobenzoic acids. Journal of Molecular Structure, 744-747, 353-361.
  • ChemicalBook. (n.d.). Fmoc-3-Aminomethylbenzoic acid | 155369-11-2.
  • NIST. (n.d.). Benzoic acid, 3-amino-, ethyl ester. NIST Chemistry WebBook.
  • NIST. (n.d.). Methyl 3-amino-4-hydroxybenzoate. NIST Chemistry WebBook.
  • PubChem. (n.d.). 4-Amino-3-hydroxybenzoic acid.
  • PubChem. (n.d.). 3-(Aminomethyl)benzoic acid.
  • Onoda, et al. (n.d.). Correlation between C=O Stretching Vibrational Frequency and pKa Shift of Carboxylic Acids. PMC.
  • Doc Brown's Chemistry. (2026, February 24). infrared spectrum of benzoic acid.
  • European Patent Office. (1989, November 15). Preparation of 3-amino-4-hydroxybenzoic acids.
  • Suda, M., et al. (n.d.). Enhanced production of γ-amino acid 3-amino-4-hydroxybenzoic acid by recombinant Corynebacterium glutamicum under oxygen limitation. PMC.
  • Google Patents. (n.d.). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.
  • Walther, M., et al. (2002, April 26). Collective Vibrational Modes in Biological Molecules Investigated by Terahertz Time-Domain Spectroscopy. Biopolymers, 67, 310-313.
  • NIST. (n.d.). Methyl 3-amino-4-hydroxybenzoate. NIST Chemistry WebBook.
  • Royal Society of Chemistry. (2025, March 18). Synthesis, structural characterization, in silico ADMET and molecular docking studies of a Schiff base derived from 4-hydroxybenzaldehyde and 4-aminobenzoic acid.
  • National Bureau of Standards. (n.d.). Tables of Molecular Vibrational Frequencies.

Sources

Safety & Regulatory Compliance

Safety

3-(Aminomethyl)-4-hydroxybenzoic acid proper disposal procedures

Proper chemical waste management is a cornerstone of laboratory safety and environmental stewardship. As a Senior Application Scientist, I design protocols that prioritize not just regulatory compliance, but the fundamen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Proper chemical waste management is a cornerstone of laboratory safety and environmental stewardship. As a Senior Application Scientist, I design protocols that prioritize not just regulatory compliance, but the fundamental chemical logic behind safety procedures. When handling 3-(Aminomethyl)-4-hydroxybenzoic acid , understanding its molecular architecture is the key to executing safe operational and disposal practices.

This guide provides a comprehensive, self-validating system for the safe handling, segregation, and disposal of this chemical, ensuring that your laboratory remains compliant with stringent environmental regulations while protecting personnel.

Physicochemical Profiling & Hazard Causality

To dispose of a chemical correctly, one must first understand how its structure dictates its reactivity and environmental impact. 3-(Aminomethyl)-4-hydroxybenzoic acid is an aromatic compound featuring three distinct functional groups: a carboxylic acid, a phenolic hydroxyl group, and a primary amine.

  • Hazard Causality: The combination of the acidic phenolic/carboxylic groups and the basic amine group makes this compound a localized irritant. According to standard safety data profiles for this chemical class provided by suppliers like [1], it triggers GHS hazard codes H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

  • The "Salt" Complication: In drug development and organic synthesis, this chemical is rarely used as a free base. It is most commonly supplied as a hydrochloride salt (CAS 669703-81-5 ). This is a critical logistical distinction. The presence of the chloride ion shifts the compound from a standard organic waste stream to a halogenated organic waste stream. Failing to segregate halogenated waste can damage incinerator linings and violate permits[2].

Quantitative Data & Hazard Summary

The following table summarizes the critical operational data and the scientific rationale behind each handling requirement.

ParameterSpecificationScientific Rationale / Causality
Chemical Name 3-(Aminomethyl)-4-hydroxybenzoic acidActive pharmaceutical intermediate / fine chemical.
CAS Registry Number 669703-81-5 (Hydrochloride Salt)Identifies the specific halogenated derivative requiring specialized disposal.
GHS Hazard Codes H315, H319, H335Phenolic OH and amine groups cause localized tissue irritation upon contact.
Waste Classification Halogenated (if HCl salt)Chloride ions require specialized incineration scrubbing to prevent HCl gas release.
Primary PPE Nitrile gloves, safety goggles, N95/P100 maskPrevents dermal absorption and inhalation of irritating particulate matter.
Disposal Modality RCRA-Licensed IncinerationEnsures complete thermal destruction of aromatic rings and nitrogenous byproducts.

Step-by-Step Disposal Methodology

The disposal of 3-(Aminomethyl)-4-hydroxybenzoic acid must follow the rigorous standards outlined in authoritative texts such as [3]. The following protocol ensures a closed-loop, self-validating safety system.

Step 1: PPE and Workspace Preparation Before handling the waste, don chemical-resistant nitrile gloves, wrap-around safety goggles, and a standard laboratory coat. If you are sweeping up a dry powder spill, use an N95 or P100 particulate respirator. All transfers must be conducted inside a certified chemical fume hood to prevent the inhalation of irritating dust.

Step 2: Waste Segregation (The Critical Decision Point) Verify the chemical form from your inventory or batch records.

  • If it is the free base ( C8​H9​NO3​ ), designate it for the non-halogenated organic waste stream.

  • If it is the hydrochloride salt ( C8​H10​ClNO3​ ), designate it for the halogenated organic waste stream. Mixing halogenated waste with non-halogenated waste unnecessarily increases disposal costs and environmental burden.

Step 3: Containerization Transfer the solid waste, or the solvent mixture containing the dissolved chemical, into a compatible, leak-proof container. High-Density Polyethylene (HDPE) or amber glass bottles are required. Expert Insight: Never use metal containers for aqueous solutions of the hydrochloride salt, as the inherent acidity and chloride ions will cause rapid corrosion. Do not fill the container beyond 90% capacity to allow for vapor expansion.

Step 4: EPA/RCRA Compliant Labeling Affix a compliant hazardous waste label immediately upon adding the first drop of waste. Explicitly write "3-(Aminomethyl)-4-hydroxybenzoic acid" and denote "Hydrochloride" if applicable. List all associated solvents (e.g., "Methanol 90%, 3-(Aminomethyl)-4-hydroxybenzoic acid 10%"). Never use chemical formulas or abbreviations on waste labels , as emergency responders cannot decode them during a crisis[4].

Step 5: Satellite Accumulation Area (SAA) Storage Store the sealed container in a designated SAA at or near the point of generation. Place the primary container inside a secondary containment tray. This ensures that if the primary vessel fractures, the chemical is not released into the laboratory drainage system.

Step 6: Final Thermal Destruction Submit a waste pickup request to your Environmental Health and Safety (EH&S) department before your SAA time limit expires (typically 90 days for large quantity generators). The waste must be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF). The chemical will undergo high-temperature incineration equipped with an afterburner (to destroy the aromatic ring and prevent polycyclic aromatic hydrocarbon formation) and a wet scrubber (to neutralize NOx​ and HCl gases generated by the amine and chloride groups).

Waste Stream Decision Workflow

To visually reinforce the segregation logic, follow the decision tree below when processing this chemical for disposal.

G A 3-(Aminomethyl)-4-hydroxybenzoic acid Waste Generated B Identify Chemical Form A->B C Free Base (C8H9NO3) B->C No Chlorine D HCl Salt (CAS 669703-81-5) B->D Contains Chlorine E Non-Halogenated Waste C->E F Halogenated Waste D->F G Compatible Container (HDPE/Glass) E->G F->G H RCRA Incineration (Afterburner & Scrubber) G->H EPA Transport

Workflow for the segregation and disposal of 3-(Aminomethyl)-4-hydroxybenzoic acid waste streams.

Spill Response Protocol

In the event of an accidental release:

  • Isolate: Evacuate non-essential personnel from the immediate spill area.

  • Contain: If liquid, surround the spill with an inert absorbent material (e.g., vermiculite or universal spill pads). If solid, gently cover the powder with damp paper towels to prevent aerosolization.

  • Neutralize & Collect: Carefully sweep the absorbed material using a non-sparking tool and place it into a designated hazardous waste container.

  • Decontaminate: Wash the spill surface with a mild detergent and water, collecting the wash water as hazardous waste.

References

  • Environmental Protection Agency (EPA). (n.d.). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from[Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.